Lanthanum
Description
Structure
2D Structure
Properties
IUPAC Name |
lanthanum | |
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/La | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FZLIPJUXYLNCLC-UHFFFAOYSA-N | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[La] | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
La | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0064676 | |
| Record name | Lanthanum | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0064676 | |
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Molecular Weight |
138.9055 g/mol | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Other Solid, White, malleable metal that oxidizes in air; [Merck Index], Liquid | |
| Record name | Lanthanum | |
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| Record name | Lanthanum | |
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| Record name | Lanthanum | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0013711 | |
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CAS No. |
7439-91-0, 13864-01-2, 17643-88-8 | |
| Record name | Lanthanum | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7439-91-0 | |
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| Record name | Lanthanum hydride (LaH3) | |
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| Record name | Lanthanum | |
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| Record name | Lanthanum, ion (La2 ) | |
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| Record name | Lanthanum | |
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| Record name | LANTHANUM | |
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| Record name | Lanthanum | |
| Source | Human Metabolome Database (HMDB) | |
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Synthesis and Preparation Methodologies for Lanthanum Compounds
Conventional Chemical Synthesis Routes
A range of chemical synthesis techniques are employed to produce lanthanum compounds, including precipitation, sol-gel, hydrothermal, thermal decomposition, reflux, combustion, chemical bath deposition, and sputtering methods. jetir.org These methods allow for the synthesis of high crystallinity, pure phase, and adjustable particle size in the form of powders or nanoparticles. jetir.org
Precipitation and Co-precipitation Techniques
Precipitation and co-precipitation methods are widely used for synthesizing this compound compounds, particularly oxides and hydroxides. These techniques involve the formation of a solid from a solution during a chemical reaction. Co-precipitation, a variation, involves the simultaneous precipitation of multiple components from a solution. These methods are favored for their simplicity, low cost, and the ability to control particle size and achieve high crystallinity and purity. researchpublish.com
For instance, this compound oxide (La₂O₃) nanoparticles have been successfully synthesized using the co-precipitation method. researchpublish.com A typical procedure involves dissolving this compound nitrate (B79036) hexahydrate (La(NO₃)₃·6H₂O) in distilled water and adding a precipitating agent like sodium hydroxide (B78521) (NaOH) dropwise under constant stirring. researchpublish.com This process yields a precursor solution, initially dark blackish, which turns whitish after washing to remove unreacted nitrates. researchpublish.com The resulting precipitate, often a mixture of this compound hydroxide and carbonates, requires further calcination to obtain pure La₂O₃ nanoparticles. researchpublish.com The crystallite size of the uncalcined La₂O₃ nanoparticles synthesized by co-precipitation has been reported to be around 41-47 nm. researchpublish.com
This compound hydroxide (La(OH)₃) can be obtained by adding an alkali, such as ammonia, to aqueous solutions of this compound salts like this compound nitrate. wikipedia.org This results in a gel-like precipitate that is subsequently dried in air. wikipedia.org
Chemical precipitation has also been used in the synthesis of this compound aluminate (LAO). cenaprot.mx In a reverse chemical precipitation method, a solution of this compound nitrate hexahydrate is mixed with a peptized alumina (B75360) precursor, and ammonium (B1175870) hydroxide is added to maintain a pH above 11, leading to the formation of gel-like precipitates. cenaprot.mx
Sol-Gel Methods
The sol-gel method is a versatile technique for preparing this compound compounds, particularly oxides and complex materials like titanates. This method involves forming a colloidal suspension (sol) that gradually evolves into a gel-like network. The gel is then dried and calcined to obtain the final solid material. The sol-gel process allows for good control over homogeneity and particle size. jetir.orgmocedes.orgresearchgate.net
This compound oxide nanoparticles have been synthesized using the sol-gel method, often involving precursors like this compound oxide bulk powder dissolved in nitric acid, followed by the addition of a polymer like polyethylene (B3416737) glycol (PEG). biointerfaceresearch.com The mixture is heated and stirred to form a gel, which is then dried and calcined at high temperatures (e.g., 850 °C) to yield La₂O₃ nanoparticles. biointerfaceresearch.com Modifications in stirring time, type of PEG, and reaction temperature can influence the properties of the synthesized nanoparticles. biointerfaceresearch.com The average crystallite size of La₂O₃ nanoparticles synthesized by a modified sol-gel method has been reported to be around 37 nm after calcination. biointerfaceresearch.com
Sol-gel methods have also been used for the synthesis of perovskite-type oxides containing this compound, such as this compound nickelate (LaNiO₃).
Hydrothermal and Solvothermal Syntheses
Hydrothermal and solvothermal methods are employed for synthesizing crystalline this compound compounds under high pressure and temperature using water (hydrothermal) or non-aqueous solvents (solvothermal) as the reaction medium. These methods are effective for controlling crystal structure and morphology. jetir.orgmocedes.orgamericanelements.comamericanelements.com
The hydrothermal method is considered effective for synthesizing La₂O₃ due to the ability to adjust control parameters and the simplicity of the solvent used, resulting in homogeneous crystals. mocedes.org Hydrothermal synthesis has been used to prepare various this compound-based nanomaterials, including oxides, hydroxides, oxycarbonates, fluorides, perovskites, and pyrochlores. researchgate.net
For example, hydrothermal synthesis has been applied to the preparation of this compound hydroxide and this compound hydroxide nitrate from a this compound(III) nitrate precursor. researchgate.net The process typically involves reacting the precursor with deionized water and potentially other additives in a sealed vessel at elevated temperatures (e.g., 80-120 °C) for a specific duration. researchgate.net
Thermal Decomposition Pathways
Thermal decomposition involves heating a precursor material to a specific temperature, causing it to break down into a desired this compound compound and volatile byproducts. This method is often used in conjunction with other synthesis techniques, such as precipitation, where a precipitated precursor is subsequently calcined. jetir.orgmocedes.org
This compound compounds like this compound carbonate can be thermally decomposed to form this compound oxide. For example, this compound nitrate decomposes at 499°C to this compound oxide, nitric oxide, and oxygen. wikipedia.org Thermal decomposition is a crucial step in converting precipitated this compound hydroxide or carbonate precursors into pure this compound oxide. researchpublish.comnih.gov Thermogravimetric analysis (TGA) is often used to study the thermal decomposition behavior of this compound precursors and determine the appropriate calcination temperatures. biointerfaceresearch.comnih.gov
Reflux and Combustion Methods
Reflux and combustion methods are also utilized for synthesizing this compound compounds, particularly in the preparation of nanoparticles and complex oxides. jetir.orgresearchpublish.commocedes.orgamericanelements.com
The reflux method involves heating a reaction mixture at its boiling point with continuous condensation and return of the vapor, allowing for controlled reactions over extended periods. This method has been used for the synthesis of La₂O₃ nanoparticles, often using starting materials like this compound nitrate and urea. grafiati.com
Combustion synthesis, also known as solution combustion, is a rapid and often self-sustaining process that involves igniting a mixture of metal nitrates (oxidizers) and an organic fuel. This method is effective for producing fine, crystalline powders. jetir.orgmocedes.orgresearchgate.net this compound oxide nanoparticles have been synthesized by combustion methods using various fuels and precursors. researchgate.netgrafiati.comresearchgate.net For example, a new combustion method for La₂O₃ nanoparticles involves dissolving this compound oxide bulk powder in nitric acid, adding a fuel like PEG, and then burning the resulting mixture. biointerfaceresearch.com This process can involve intermediate steps like forming this compound nitrate and then this compound carbonate before the final calcination to La₂O₃. biointerfaceresearch.com Combustion methods are also used to synthesize complex this compound-containing perovskites like this compound manganite (LaMnO₃) and doped variants. americanelements.comconestogac.on.ca
Chemical Bath Deposition and Sputtering
Chemical Bath Deposition (CBD) and sputtering are techniques primarily used for depositing thin films of this compound compounds onto substrates. jetir.org
CBD involves immersing a substrate in a chemical bath containing the precursors, where a controlled reaction leads to the deposition of a thin film on the substrate surface. This method is relatively simple and cost-effective for large-area deposition.
Sputtering is a physical vapor deposition technique where atoms are ejected from a target material (composed of the desired this compound compound) by bombardment with energetic ions and then deposited onto a substrate to form a thin film. Sputtering is used to produce high-quality thin films of this compound compounds, such as this compound titanate (LaTiO₃) and doped this compound manganites, for various applications including electronic and optical devices. americanelements.comamericanelements.comamericanelements.com Sputtering targets made of this compound titanate and this compound calcium manganite are commercially available for thin film deposition. americanelements.comamericanelements.com
Solid-State Reaction Methods for this compound Compounds
Solid-state reaction methods are a common approach for synthesizing this compound compounds. This technique typically involves mixing stoichiometric quantities of solid precursors, often oxides or carbonates of the constituent metals, followed by calcination at elevated temperatures. encyclopedia.pub The reaction occurs at the interface between the solid particles, and diffusion plays a crucial role in the formation of the final product. encyclopedia.pub
For instance, the synthesis of lithium this compound titanate (LLTO), a this compound-containing material, can be achieved through solid-state reaction using precursors like Li₂CO₃, La₂O₃, and TiO₂. encyclopedia.pubmdpi.com this compound oxide (La₂O₃) is a common starting material, although it is hygroscopic and can react with air to form this compound hydroxide (La(OH)₃), necessitating potential pre-treatment at high temperatures before weighing. encyclopedia.pub
Solid-state reactions often require high temperatures, typically ranging from 850°C to 1200°C, and extended reaction times to ensure complete reaction and good crystallinity. encyclopedia.pubmdpi.comajchem-a.com Multiple heating stages and intermediate grinding steps may be necessary to overcome diffusion limitations and achieve phase purity. encyclopedia.pubmdpi.com For example, the synthesis of this compound-doped fluoroapatite compounds has been successfully carried out using a solid-state reaction method at 850°C for 50 hours, resulting in highly crystalline structures. ajchem-a.comajchem-a.com This method is considered practical for obtaining homogeneous compounds with few impurities at high reaction temperatures. ajchem-a.com this compound borates have also been synthesized via solid-state methods using this compound oxide and boric acid as precursors, with reactions conducted between 500°C and 700°C. dergipark.org.tr
Despite the high temperatures and long reaction times, solid-state reactions can yield materials with good crystallinity and phase purity. mdpi.com However, achieving a homogeneous mixture of starting materials can be challenging compared to solution-based methods.
Nanomaterial-Specific Synthesis Approaches for this compound
The synthesis of this compound-based nanomaterials requires specialized techniques to control particle size, morphology, and distribution. Several methods have been developed for this purpose, including sonochemical methods, microemulsion synthesis, green synthesis using plant extracts, and mechanical activation.
Sonochemical and Ultrasonication Techniques
Sonochemical methods utilize high-intensity ultrasound to induce chemical reactions and create nanomaterials. The acoustic cavitation generated by ultrasound leads to the formation, growth, and collapse of bubbles in a liquid medium. This process creates localized hotspots with extremely high temperatures and pressures, as well as rapid cooling rates, which can drive chemical reactions and promote the formation of nanoparticles. Sonochemical methods have been explored for the synthesis of La₂O₃ nanoparticles. mocedes.orgresearchgate.net
Microemulsion Synthesis
Microemulsion synthesis is a versatile method for producing nanoparticles with controlled size and morphology. Microemulsions are thermodynamically stable, isotropic dispersions of two immiscible liquids (typically oil and water) stabilized by a surfactant. Nanoparticles can be synthesized within the confined environment of the dispersed phase (e.g., water droplets in a water-in-oil microemulsion), which acts as a nanoreactor. This spatial confinement limits particle growth and aggregation, leading to the formation of small, uniform nanoparticles. Microemulsion synthesis has been used to produce this compound nanoparticles, including this compound-strontium manganites. researchgate.netingentaconnect.comchapman.edu Studies have shown that temperature can significantly influence the properties of the resulting materials, with a minimum crystallite size observed at specific temperatures. ingentaconnect.comresearchgate.net However, controlling phase and crystallite size during thermal treatment after microemulsion synthesis can be challenging, making it a less reproducible method for producing La nanoparticles. ingentaconnect.comresearchgate.net The presence of this compound carbonates in the synthesized materials has been noted as crucial for certain catalytic applications. ingentaconnect.comresearchgate.net
Green Synthesis Methodologies for this compound Nanoparticles using Plant Extracts
Green synthesis approaches utilize environmentally friendly materials, such as plant extracts, as reducing and stabilizing agents for nanoparticle synthesis. These methods avoid the use of toxic chemicals and high temperatures, making them sustainable alternatives to conventional synthesis routes. Plant extracts contain various biomolecules, such as flavonoids, tannins, alkaloids, amino acids, and proteins, which can facilitate the reduction of metal ions and the formation of stable nanoparticles. researchgate.net
Various plant extracts have been explored for the green synthesis of this compound oxide (La₂O₃) nanoparticles, including Sesbania grandiflora, juvenile maize, Datura metel, Nothopanax scutellarium, Physalis angulata, and Andrographis paniculata. mocedes.org Moringa oleifera leaves extract has also been successfully used as a reducing agent for the synthesis of La₂O₃ nanoparticles. sci-hub.se In a typical procedure, a this compound salt precursor, such as this compound nitrate, is dissolved in water, and the plant extract is added. sci-hub.serjpbcs.com The biomolecules in the extract interact with the this compound ions, leading to their reduction and the formation of nanoparticles. researchgate.net The resulting precipitate is then washed and dried, often followed by annealing at elevated temperatures to obtain the desired crystalline phase. sci-hub.se Green synthesis methods are considered simple, cost-effective, and eco-friendly for producing this compound nanoparticles with potential biological applications. researchgate.netrjpbcs.comasianpubs.org
Purification and Refinement Techniques for this compound and its Compounds
Purification and refinement are crucial steps to obtain high-purity this compound metal and its compounds for various applications. The choice of purification technique depends on the type and concentration of impurities present.
For this compound metal, several methods are employed to remove impurities. Vacuum distillation is a technique that utilizes the difference in vapor pressures between this compound and its impurities to achieve separation. mdpi.comexamples.commdpi.com Impurities with higher vapor pressures than this compound can be selectively evaporated and removed under vacuum. britannica.com
Electrorefining is another method used for purifying reactive metals, including rare earth metals like this compound. osti.gov In this process, the impure metal acts as the anode in a molten salt bath, and purified metal is deposited as dendritic crystals on the cathode. osti.gov
Zone refining is considered a highly effective technique for obtaining high-purity metals, including this compound. mdpi.commdpi.commdpi.com This method involves creating a molten zone that is passed along a solid rod of the impure metal. Impurities tend to segregate into either the solid or liquid phase based on their solubility, and by repeatedly passing the molten zone, impurities are moved to one end of the rod, which can then be removed. mdpi.commdpi.com Zone refining has been successfully applied to purify this compound, significantly reducing the concentration of impurities like iron and silicon. mdpi.com The effectiveness of zone refining can be influenced by parameters such as the zone-refining rate and the number of passes. mdpi.com
Solid-state electrotransport is a purification method that uses a direct electric current to move impurity atoms within a solid metal matrix. mdpi.commdpi.comkarazin.ua This technique is particularly effective for removing interstitial impurities such as oxygen, nitrogen, hydrogen, and carbon from rare earth metals. karazin.ua Combining solid-state electrotransport with zone refining can further enhance the purification of rare earth metals. researchgate.net
For this compound compounds, purification methods often involve crystallization, precipitation, filtration, and washing steps to remove soluble impurities and byproducts from the reaction mixture. The specific techniques used depend on the chemical properties of the compound and the impurities. For example, in the green synthesis of La₂O₃ nanoparticles, the precipitate is typically washed with water and ethanol (B145695) to remove impurities before drying and annealing. sci-hub.se
Advanced Chemical Studies and Theoretical Frameworks of Lanthanum
Coordination Chemistry of Lanthanum
The coordination chemistry of this compound is characterized by its tendency to form complexes with various ligands, exhibiting diverse coordination numbers and geometries. The large ionic radius of La³⁺ plays a significant role in its coordination preferences.
Ligand Complexation and Coordination Number Variability of this compound
This compound readily forms complexes with a wide range of ligands, particularly those containing oxygen and nitrogen donor atoms. The coordination number of La³⁺ is not fixed and can vary depending on the nature and denticity of the ligand, as well as the reaction conditions. Studies have shown that in aqueous solutions, the coordination number of lanthanides, including this compound, is typically 9 or 8, but it can increase to 12 upon the addition of certain ligands researchgate.net. The chelate effect, where multidentate ligands form more stable complexes compared to monodentate ligands, is also observed in this compound chemistry researchgate.net.
Research utilizing techniques such as molecular dynamics (MD) and X-ray absorption spectroscopy (XAS) has provided detailed insights into the coordination environment of La³⁺ in various solvents and with different ligands. For instance, a study on this compound(III) nitrate (B79036) salt in mixtures of ethanolammonium nitrate (EAN) and methanol (B129727) (MeOH) revealed that the coordination number of La³⁺ varies with the solvent composition. In pure methanol, La³⁺ tends to form a 10-coordinated complex with a bicapped square antiprism geometry, while in pure EAN, a 12-fold icosahedral structure is preferred acs.orguniroma1.it. The nitrate anions can act as both monodentate and bidentate ligands, with the percentage of bidentate coordination increasing with higher EAN concentrations acs.orguniroma1.it.
Analysis of the Cambridge Structural Database (CSD) provides a broad perspective on lanthanide coordination chemistry, including this compound. The average coordination number for this compound in reported structures is around 8.7, with oxygen donors being the most prevalent, followed by carbon and nitrogen donors nih.gov. This database analysis highlights the variability in coordination numbers observed for this compound complexes nih.gov.
Here is a table summarizing some reported coordination numbers and geometries for this compound in different environments:
| Environment/Ligand System | Coordination Number | Geometry | Ligand Coordination Mode(s) | Reference |
| Pure Methanol (with NO₃⁻) | 10 | Bicapped square antiprism | Monodentate NO₃⁻ | acs.orguniroma1.it |
| Pure EAN (with NO₃⁻) | 12 | Icosahedral | Mono- and Bidentate NO₃⁻ | acs.orguniroma1.it |
| Aqueous Solution | 8-9 | - | H₂O | researchgate.net |
| LaCl₃(thf)₂ | 8 | Square antiprismatic | μ-Cl, thf | academie-sciences.fr |
| [Ln(phen)₂(NO₃)₃] | 10 | - | Bidentate NO₃⁻, phen | academie-sciences.fr |
| [La(NO₃)₃(H₂O)₅]·H₂O | 11 | - | Bidentate NO₃⁻, H₂O | academie-sciences.fr |
Lewis Acidity and Basicity in this compound Complexes
This compound, typically in its +3 oxidation state, acts as a hard Lewis acid due to its high charge density and relatively large ionic radius compared to later lanthanides. Its Lewis acidity influences its interaction with Lewis bases, such as ligands and anionic species. The affinity of lanthanide complexes for anionic ligands and guests is governed by the Lewis acidity of the metal center and the basicity of the anion nih.gov.
Studies have investigated the Lewis acidity of this compound in various contexts. For example, cyclopentadienyl-lanthanide complexes have been shown to act as Lewis acids towards Lewis bases like carbonyl and nitrosyl ligands rsc.org. The Lewis acidity of lanthanide ions generally increases across the series (lanthanide contraction) as the ionic radius decreases nih.gov. However, specific studies have also evaluated the relative Lewis acidity of lanthanide(III) complexes using techniques like tandem mass spectrometry, revealing nuances and deviations from a simple linear trend across the series researchgate.net.
In solid-state systems, such as this compound oxides, both Lewis acidic and basic sites can be present. For instance, in catalytic systems involving La₂O₃, oxygen sites can act as Lewis basic sites, while metal ions (La³⁺) are responsible for Lewis acidic sites mdpi.com. This amphoteric nature can be crucial for catalytic activity, such as in transesterification processes where a balance of acidic and basic sites can enhance reaction rates and selectivity mdpi.com.
Solid-State Chemistry of this compound-Containing Materials
This compound is a key component in a wide range of functional solid-state materials, including oxides, ceramics, and battery materials. The solid-state chemistry of these materials involves understanding their phase formation, stability, defect structures, and transport properties.
Phase Formation and Stability in this compound Systems
The formation and stability of phases in this compound-containing systems are critical for their intended applications. Solid-state synthesis methods are commonly employed to prepare these materials, and the resulting phases are highly dependent on factors such as stoichiometry, temperature, and atmosphere uta.eduresearchgate.net.
In systems like this compound tungstate (B81510) (La₂O₃-WO₃), the phase composition and stability are strongly influenced by the La/W ratio and firing temperature. Studies have shown that while a material traditionally identified as La₆WO₁₂ exists, recent research indicates that the stable composition is closer to La₂₈₋ₓW₄₊ₓO₅₄₊δ, where some tungsten substitutes into this compound sites rsc.org. Different La/W ratios can lead to the segregation of secondary phases like La₂O₃ or W-rich phases rsc.org. The stability of these phases is also temperature-dependent, with different temperature ranges favoring the formation of single-phase or mixed-phase materials rsc.org.
In other this compound-containing materials, such as those used in solid oxide fuel cells (SOFCs) or batteries, phase stability at high temperatures and under operating conditions is crucial. For example, in SOFCs, the interface between this compound-containing electrodes (like (La,Sr)MnO₃) and electrolytes (like Y₂O₃-stabilized ZrO₂) can lead to the formation of undesirable insulating phases such as La₂Zr₂O₇ or SrZrO₃ during high-temperature sintering mdpi.comarxiv.org. Understanding and controlling these interfacial reactions and phase formations are essential for maintaining performance and durability mdpi.comarxiv.org.
Studies using techniques like in situ X-ray diffraction (XRD) and mass spectrometry (MS) can track phase transformations in this compound-containing materials under varying temperatures and atmospheres. For instance, the decomposition of this compound compounds like La₂(OH)₃ or La₂O₂CO₃ during heating has been investigated, revealing multi-step processes involving the formation of intermediate phases before the final La₂O₃ is obtained frontiersin.org.
Cation Diffusion and Interfacial Phenomena in this compound Oxides
Cation diffusion and interfacial phenomena are significant aspects of the solid-state chemistry of this compound oxides, particularly in applications like SOFCs and solid-state batteries. The movement of cations, including this compound, across interfaces can lead to compositional changes, the formation of new phases, and degradation of material performance mdpi.commdpi.comdntb.gov.ua.
In SOFCs, cation interdiffusion at the cathode-electrolyte interface is a major concern. This compound diffusion from perovskite cathode materials (e.g., (La,Sr)Co₀.₂Fe₀.₈O₃₋δ) into the electrolyte (e.g., Sm-doped ceria) has been observed, leading to the formation of mixed phases and potentially increased ohmic resistance mdpi.com. This diffusion can occur both during high-temperature sintering and under operating conditions mdpi.com. Grain boundaries often serve as preferred pathways for cation diffusion, although bulk diffusion can also occur mdpi.com.
Research on cation diffusion in various this compound-containing perovskite oxides, such as LaCrO₃, LaGaO₃, and LaFeO₃, has been conducted using techniques like tracer diffusion and diffusion couple methods mdpi.com. These studies help to understand the kinetics and mechanisms of cation movement in these materials.
Interfacial phenomena also play a crucial role in solid-state batteries. In solid-state sodium batteries utilizing this compound-substituted Na₃Zr₂Si₂PO₁₂ (NZSP) as a solid electrolyte, this compound doping has been shown to influence Na⁺ ion migration at grain boundaries and improve grain boundary conductivity acs.org. Furthermore, this substitution can mitigate stability issues at the anode interface acs.org.
Structural Transformations of this compound Materials under Operando Conditions
Investigating the structural transformations of this compound materials under operando conditions (i.e., during actual operation) provides crucial insights into their performance and degradation mechanisms. Techniques that allow for in situ analysis, such as operando XRD and X-ray absorption spectroscopy (XAS), are invaluable in this regard ucl.ac.ukacs.org.
In catalytic applications, this compound-containing materials can undergo significant structural and chemical changes under reaction conditions. For instance, in the oxidative coupling of methane (B114726) (OCM), La₂O₃-based catalysts are believed to undergo transformations at high temperatures ucl.ac.uk. Operando studies using techniques like XRD-computed tomography can track the crystalline phases present in the catalyst during the reaction, revealing the decomposition of precursor carbonates and hydroxides and the formation of active oxide phases ucl.ac.uk.
Electrocatalytic processes, such as the oxygen evolution reaction (OER), also involve dynamic surface transformations of this compound-containing electrocatalysts. Studies on this compound nickelates (e.g., LaNiO₃₋δ and La₂NiO₄₊δ) under OER conditions have shown that surface reconstruction can occur, leading to the formation of amorphous layers or new phases like nickel oxy(hydroxide) acs.orgresearchgate.netresearchgate.net. These transformations can significantly impact the catalytic activity and stability of the material acs.orgresearchgate.net. The crystal structure of the parent oxide can influence the nature and extent of these surface reconstructions acs.org.
Understanding these operando transformations at the atomic and molecular level is essential for the rational design of more efficient and stable this compound-containing materials for various technological applications acs.orgresearchgate.net.
Catalytic Mechanisms Involving this compound Species
This compound compounds play significant roles in various catalytic processes, with their mechanisms often involving electron transfer and acid-base interactions.
Electron Pair Acceptor and Donor Interactions in this compound Catalysis
In catalysis, Lewis acids act as electron pair acceptors, while Lewis bases act as electron pair donors kuleuven.bechimia.ch. The interaction between a Lewis base and a Lewis acid leads to a transfer of electron density to the acceptor fragment, typically enhancing the nucleophilicity of the acceptor subunit chimia.ch. However, binding of a Lewis base can also enhance the electrophilic character of the Lewis acidic center chimia.ch.
In this compound catalysis, the electropositive nature of this compound contributes to its role in electron transfer processes. For instance, in the coordination of N₂ ligands to this compound, the main bonding interaction involves the donation of La 5d valence electrons to the anti-bonding orbitals of N₂, resulting in the elongation of N-N bonds researchgate.net. This charge transfer leads to partial charges on the formerly neutral components, creating electrostatic attractive interactions researchgate.net. The promoting effect of electropositive elements like this compound in certain reactions, such as oxidation reactions, is often attributed to electron donation nih.gov. Adsorption of electropositive adsorbates like this compound on transition metal surfaces can shift the electron density distribution away from the surface, leading to a lowering of the work function nih.gov. This can impact the adsorption behavior of reactants, such as oxygen nih.gov.
Role of Surface Lewis Acid-Base Sites in Heterogeneous this compound Catalysis
Heterogeneous catalysts frequently utilize Lewis acid-base sites mdpi.com. In metal oxides like La³⁺-O²⁻, the surface lattice oxygen can act as a Lewis base site, favoring transesterification reactions, while the this compound metal ions serve as Lewis acid sites, facilitating esterification processes researchgate.net. Supported this compound oxide catalysts, for example, have been shown to possess strong Lewis acidic and basic sites on their surface researchgate.net. The acid-base properties of this compound phosphate (B84403) materials have also been shown to play a critical role in their catalytic performance in reactions such as the dehydration of lactic acid rsc.org.
The strength of these Lewis acid-base sites depends on the properties of the cations and their local environment mdpi.com. Lewis basic sites on catalysts can catalyze transesterification reactions mdpi.com. Immobilizing Lewis alkaline sites on new materials like MOFs can form solid alkaline catalysts, enhancing catalytic effect and stability mdpi.com.
Mechanistic Insights into this compound-Catalyzed Phosphate Ester Hydrolysis
This compound(III) ions and other lanthanides are effective catalysts for the cleavage of phosphate esters researchgate.net. Their catalytic efficiency is linked to their high charge density and coordination numbers, which attract anionic reactive species, facilitating their accumulation near the metal coordination sphere researchgate.net. Lanthanide-catalyzed hydrolytic reactions are generally faster under alkaline conditions researchgate.net. However, insoluble lanthanide hydroxides can form and precipitate in aqueous solutions, even near neutrality researchgate.net. Ligands are used in homogeneous catalysis to stabilize lanthanide ions under alkaline conditions researchgate.net.
Accelerations exceeding 10⁵-fold are typical for the reactions of phosphate diesters and monoesters in the presence of Ln³⁺ researchgate.net. The proposed mechanism for catalytic hydrolysis often involves the reversible bridging complexation of a phosphodiester to a binuclear active species researchgate.net. This is followed by an attack on the phosphoryl group by a bridging hydroxide (B78521) or by the alkoxide group of the deprotonated substrate researchgate.net.
Studies on the catalytic hydrolysis of p-nitrophenyl hydrogen methylphosphonate (B1257008) in aqueous solution catalyzed by this compound ions have shown remarkably high catalytic activity, with rate increases of about 3.6 x 10⁴ observed at pH > 7.0 cdnsciencepub.com. This compound hydroxide gel has been reported to increase the hydrolysis rate of anionic species of phosphonic acid diesters significantly cdnsciencepub.com. A mechanism involving the catalytic species La(OH)⁺⁺ and its interaction with P-substituents on the ester group has been suggested cdnsciencepub.com. Another proposed mechanism involves the metal ion coordinating to the phosphorus atom, polarizing the substrate and making the phosphorus atom more electrophilic cdnsciencepub.com.
Recent research has shown that La(OH)₃ and La₂O₃ can catalytically hydrolyze phosphate esters, such as para-nitrophenyl (B135317) phosphate (p-NPP), at rates 20–70 times faster than self-hydrolysis in environmentally relevant conditions mpg.de. ³¹P solid-state NMR studies indicate an initial surface adsorption via a Lewis acid-base reaction between surface La active sites and phosphate groups mpg.de. This is followed by the cleavage of the ester bond and the transformation of bound phosphate into crystalline LaPO₄ mpg.de. Density functional theory computations suggest that electron enrichment on the phosphorus atom after p-NPP adsorption leads to a reduction in activation energy mpg.de. La(OH)₃ is also effective in the catalytic hydrolysis of various phosphate mono-, di-, and triesters mpg.de.
Photocatalytic Mechanisms with this compound Oxide Nanoparticles
This compound oxide (La₂O₃) nanoparticles have shown promise in photocatalytic applications, such as the degradation of organic pollutants under UV/Vis irradiation kashanu.ac.ir. Photocatalytic degradation involves several processes, including adsorption-desorption, electron-hole pair formation, electron pair recombination, and chemical reaction nih.govresearchgate.net.
The process begins with photoexcitation, where photons with energy equal to or greater than the material's band gap energy excite valence band electrons to the conduction band, creating electron-hole pairs nih.govresearchgate.net. These photon-induced electrons can react with oxygen to form superoxide (B77818) radicals (O₂•⁻) nih.gov. Subsequently, these superoxide radicals can react with water to produce oxidizing agents like hydroperoxy (HO₂•) and hydroxyl radicals (•OH), which are crucial for the breakdown of organic contaminants nih.gov. Holes generated during irradiation can also react with water on the photocatalyst surface to produce hydroxyl radicals nih.gov. Ultimately, the oxidation of organic molecules can lead to the formation of CO₂ and H₂O nih.gov. Electron-hole pair recombination can occur, which affects the photocatalytic activity nih.gov.
The preparation method significantly influences the application field and catalytic activity of synthesized La₂O₃ nanostructures nih.gov. Mo-doped La₂O₃ nanostructures have been synthesized and studied for the degradation of dyes, with the Mo dopant potentially enhancing absorption and increasing charge-carrier concentration nih.gov. This compound is a rare earth element that can improve photocatalytic effects when used in composite materials mdpi.com. For example, La₂O₃/g-C₃N₄ heterojunction photocatalysts have been constructed and shown enhanced photocatalytic performance mdpi.com. In such heterojunctions, electrons, photogenerated holes, superoxide radical anions, and hydroxyl radicals are identified as fundamental active species during the photocatalytic process mdpi.com.
Quantum Chemical and Electronic Structure Investigations of this compound Compounds
Quantum chemical and electronic structure investigations provide theoretical insights into the behavior and properties of this compound compounds.
Computational Modeling of this compound Compound Behavior
Computational modeling, particularly using electronic structure methods like Density Functional Theory (DFT), is widely employed to describe the thermochemical properties of lanthanoid-containing compounds nih.govacs.orgresearchgate.net. DFT offers a balance of computational cost and accuracy for studying lanthanide chemistry and has contributed to the discovery of novel oxidation states and electronic configurations researchgate.net. However, the accuracy of predicted thermochemical characteristics can depend significantly on the chosen level of theory nih.govacs.org.
Modeling lanthanoid compounds is computationally challenging due to the large number of electrons and the need to consider relativistic effects nih.govacs.orgresearchgate.net. Relativistic ab initio effective core potentials (ECPs) are a common tool in quantum chemical calculations for heavy elements . Energy-consistent pseudopotentials (PPs) are adjusted to reference data from multi-configuration Dirac-Hartree-Fock calculations, including perturbative estimates of the Breit interaction . Lanthanide 4f-in-core and actinide 5f-in-core pseudopotentials are efficient for calculations on larger systems when the detailed electronic structure of the f shell is not the primary focus .
Computational studies have investigated the electronic structure of organoactinide and lanthanide systems, exploring differences between actinides and lanthanides core.ac.uk. Quantum chemical approaches, including complete active space self-consistent field (CASSCF) and Møller-Plesset second-order perturbation theory (MP2), along with DFT, are used to study the electronic structure core.ac.uk. Analysis tools like bond energy decomposition and bond orders are also employed core.ac.uk.
Computational modeling is crucial for accelerating solutions in areas like selective separations of rare earth elements and actinides researchgate.net. Developing effective computational protocols for modeling this compound-binding characteristics can aid in designing improved separation methods nih.gov. Studies evaluating various ab initio methods for calculating Gibbs free energies of reaction for [Ln(NO₃)]²⁺ compounds have shown that composite methodologies can provide predictions within a reasonable margin of error at a lower computational cost nih.govresearchgate.net.
Quantum chemical studies have also investigated the effects of this compound doping in materials like lead-zirconate-titanate (PZT) using Hartree-Fock theory colab.ws. These studies can show that this compound impurities can enhance the covalent character in the chemical bonding between other metal atoms and oxygen in the vicinity of the defect, even if the La-O interaction remains primarily ionic colab.ws.
Computational modeling has been used to study the structures and properties of this compound complexes, predicting metal-ligand binding modes and estimating binding energies researchgate.net. Analysis of atomic charges and bonding orbital polarizations can indicate the nature of the metal-ligand bonding, such as strong ionic character researchgate.net.
Electron Energy Transfer Mechanisms in Lanthanide Systems
Electron energy transfer (EnT) is a fundamental process in lanthanide chemistry, particularly in the context of sensitized luminescence. This process involves the transfer of energy from an excited donor species, often an organic ligand or chromophore, to a lanthanide ion, which then emits light. Two primary mechanisms govern EnT in lanthanide systems: Förster resonance energy transfer (FRET) and Dexter energy transfer (electron-exchange mechanism). diva-portal.org
Förster energy transfer is a through-space mechanism based on Coulombic interaction, specifically dipole-dipole interaction, between the donor and acceptor. diva-portal.org This mechanism is effective over relatively long distances, typically up to 100 Å, and exhibits an r⁻⁶ distance dependence, where 'r' is the donor-acceptor distance. diva-portal.org
Dexter energy transfer, in contrast, is a double electron-exchange mechanism requiring through-bond electronic coupling and significant orbital overlap between the donor and acceptor. diva-portal.org This process involves the simultaneous transfer of one electron in each direction and is therefore a short-range mechanism. aip.org
In addition to these primary mechanisms, photoinduced electron transfer (PeT) can also play a role, particularly in complexes of reducible lanthanide ions such as Eu³⁺ and Yb³⁺. diva-portal.orgrsc.org PeT involves the transfer of an electron from an excited-state donor to the lanthanide ion, forming a charge-separated species. diva-portal.org Back electron transfer can then populate the luminescent excited state of the lanthanide ion. diva-portal.org However, PeT can also act as a quenching pathway, reducing the luminescence intensity. diva-portal.orgrsc.orgrsc.org The favorability of PeT is related to the reduction potential of the lanthanide ion and the oxidation potential of the donor. rsc.orgrsc.org
Efficient energy transfer from a ligand to a lanthanide ion is crucial for obtaining bright luminescence. diva-portal.orgrsc.org This transfer can occur from either the ligand's singlet or triplet excited state. aip.org Triplet-mediated sensitization is often highly efficient because Dexter energy transfer is the only spin-allowed deactivation process for the triplet state. aip.org However, triplet states can be quenched by oxygen, and Dexter transfer is limited to short distances. aip.org
The efficiency of energy transfer (ηET) can be described by the rate of energy transfer relative to the rates of other donor deactivation processes, including radiative and non-radiative decay. rsc.org Factors influencing ηET include the spectral overlap between the donor emission and the lanthanide absorption, the donor-acceptor distance, and the orientation of the donor and acceptor dipoles (for FRET).
Detailed research findings highlight the importance of understanding these mechanisms for designing luminescent lanthanide complexes with tailored properties. For example, minimizing the donor-acceptor distance can enhance Dexter energy transfer efficiency. rsc.org The energy levels of the ligand's excited states relative to the lanthanide ion's excited states are also critical for efficient energy transfer. rsc.org
Nuclear Chemistry and Isotopic Studies of this compound
Nuclear chemistry and isotopic studies of this compound provide crucial insights into nuclear structure, radioactive decay, and astrophysical processes like nucleosynthesis. This compound has several isotopes, both stable and radioactive, which are subjects of ongoing research.
Nuclear Binding Energies of Radioactive this compound Isotopes
The nuclear binding energy is a fundamental property of an atomic nucleus, representing the energy required to disassemble it into its constituent protons and neutrons. Precise measurements of nuclear binding energies, particularly for radioactive isotopes, are essential for understanding nuclear forces and predicting nuclear stability.
Recent research has focused on precisely measuring the atomic masses of neutron-rich radioactive this compound isotopes, revealing interesting features in their nuclear binding energies. jyu.fiscitechdaily.comazoquantum.comsciencedaily.com These studies provide essential data for understanding how elements heavier than iron are produced in the cosmos. jyu.fiscitechdaily.comazoquantum.comsciencedaily.com
Researchers at the Accelerator Laboratory of the University of Jyväskylä, Finland, produced short-lived, neutron-rich this compound isotopes using the Ion Guide Isotope Separation On-Line (IGISOL) facility. jyu.fiscitechdaily.comazoquantum.comsciencedaily.com Due to their short half-lives, these isotopes are challenging to study. jyu.fiscitechdaily.comazoquantum.comsciencedaily.com Using the highly sensitive phase-imaging ion cyclotron resonance technique with the JYFLTRAP Penning trap mass spectrometer, they determined the masses for six this compound isotopes with high precision. jyu.fiscitechdaily.comazoquantum.comsciencedaily.comresearchgate.net Notably, the masses for the two most exotic isotopes studied, this compound-152 and this compound-153, were measured for the first time. jyu.fiscitechdaily.comazoquantum.comsciencedaily.com
Analysis of the two-neutron separation energies of these this compound isotopes revealed a strong, local increase, described as a "bump," when the number of neutrons increases from 92 to 93. jyu.fiscitechdaily.comazoquantum.comsciencedaily.comtechgolly.com This observed bump is considered unique and warrants further study, as none of the current nuclear mass models can fully explain it. jyu.fisciencedaily.com This phenomenon may indicate an abrupt change in the nuclear structure. techgolly.com
The neutron separation energy provides information on the structure of the nucleus and is a crucial input for calculating astrophysical neutron-capture rates for the rapid neutron capture (r) process. jyu.fiscitechdaily.comazoquantum.comtechgolly.com
Here is a representation of potential data that might be presented in such studies, illustrating the concept of two-neutron separation energy for selected this compound isotopes:
| Isotope | Neutron Number (N) | Two-Neutron Separation Energy (S₂n) (MeV) |
| This compound-151 | 94 | Value X |
| This compound-152 | 95 | Value Y (Expected lower than Z) |
| This compound-153 | 96 | Value Z (Unexpectedly higher than Y) |
Neutron-Capture Cross Sections and Nucleosynthesis Models for this compound
Neutron-capture cross sections are fundamental parameters in nuclear physics that quantify the probability of a nucleus absorbing a neutron. samaterials.com These cross sections are crucial for understanding various applications, including nuclear reactor design and astrophysical nucleosynthesis. samaterials.com
In the context of nucleosynthesis, neutron-capture cross sections, particularly for neutron-rich radioactive nuclei, are essential inputs for calculations addressing the origin of heavy elements in the cosmos. jyu.fiscitechdaily.comazoquantum.com The rapid neutron capture (r) process, which is thought to occur in extreme astrophysical environments like neutron-star mergers, relies heavily on these cross sections to model the production of heavy elements. jyu.fiscitechdaily.comazoquantum.comtechgolly.com
Studies on the neutron capture cross section of specific this compound isotopes, such as ¹³⁹La, are important for refining nucleosynthesis models. aps.org Measurements of the ¹³⁹La neutron capture cross section relative to a standard, like ¹⁹⁷Au, have been performed using techniques such as the activation method in a quasistellar neutron spectrum. aps.org These measurements provide more accurate data for determining the contributions of the slow (s) and rapid (r) neutron capture processes to the abundance of this compound, making it a reliable indicator in stellar spectroscopy. aps.org
Recent measurements related to the production of this compound in stars via the intermediate neutron-capture process (i process) indicate that less of the element might be produced than predicted by current models. aps.org This was inferred through indirect measurements, such as determining the neutron-capture cross section of barium-139, an isotope that decays into this compound-139. aps.org A larger than predicted neutron-capture cross section for barium-139 implies a lower probability of it decaying into this compound-139, suggesting a lower this compound abundance in environments where the i process dominates. aps.org
Accurate neutron cross-section data for this compound isotopes are vital for constraining nucleosynthesis models and filling in missing pieces about how stars synthesize elements. samaterials.comaps.org
Experimental Techniques for Short-Lived this compound Isotope Characterization
Characterizing short-lived radioactive isotopes of this compound presents significant experimental challenges due to their fleeting existence. jyu.fiscitechdaily.comazoquantum.comsciencedaily.comtechgolly.com However, advancements in experimental techniques have enabled precise measurements of their properties.
One key technique employed for the characterization of short-lived this compound isotopes is high-precision mass spectrometry, particularly using Penning traps. jyu.fiscitechdaily.comazoquantum.comsciencedaily.comresearchgate.nettechgolly.com The JYFLTRAP Penning trap mass spectrometer, coupled with the Ion Guide Isotope Separation On-Line (IGISOL) facility, has been successfully used to produce and measure the atomic masses of neutron-rich this compound isotopes. jyu.fiscitechdaily.comazoquantum.comsciencedaily.comresearchgate.net
The phase-imaging ion cyclotron resonance technique, implemented at Penning trap mass spectrometers like JYFLTRAP, offers high sensitivity and precision for mass measurements, even for isotopes produced with low intensities. jyu.fiscitechdaily.comazoquantum.comsciencedaily.comresearchgate.net This technique allows for the determination of masses with very high precision, enabling the study of short-lived nuclides. jyu.fiscitechdaily.comazoquantum.comsciencedaily.comresearchgate.net The fast measurement cycle of Penning traps also facilitates access to isotopes with half-lives as short as a few milliseconds. researchgate.net
Other experimental approaches for studying radioactive isotopes include gamma spectroscopy and ionization chamber measurements, which can be used to determine properties such as half-lives. arxiv.org For instance, gamma spectroscopy can help elucidate the radionuclide composition in a mixed-species solution, and coupling it with high-precision ionization chamber measurements allows for the determination of half-lives for specific isotopes like ¹³⁵La and ¹³²La. arxiv.org
The production of these short-lived isotopes often involves nuclear reactions, such as proton-induced reactions on target materials like natural barium. arxiv.org Subsequent chemical separation techniques, such as using DGA resin to trap this compound, are then employed to isolate the desired isotopes for measurement. arxiv.org
These experimental techniques are crucial for providing the fundamental nuclear data, such as precise masses and half-lives, required for nuclear structure studies and astrophysical calculations. jyu.fiscitechdaily.comazoquantum.comsciencedaily.comresearchgate.nettechgolly.com
Material Science and Engineering Applications of Lanthanum Compounds
Energy Technologies Utilizing Lanthanum Materials
This compound compounds are integral to modern energy solutions, contributing to advancements in technologies aimed at reducing dependence on fossil fuels. noahchemicals.com this compound's adaptability drives progress in the energy sector, enhancing battery life and improving fuel cell efficiency. noahchemicals.com
Advanced Electrode Materials for Energy Storage
This compound-based materials are vital components in advanced electrode materials for various energy storage systems, including batteries and supercapacitors. noahchemicals.comresearchgate.net
Nickel-Metal Hydride (NiMH) Batteries
This compound metal plays a significant role in the development of energy storage solutions, particularly in Nickel-Metal Hydride (NiMH) batteries used in hybrid vehicles and portable electronic devices. stanfordmaterials.comnoahchemicals.comsfa-oxford.com These batteries leverage this compound's ability to store a large amount of hydrogen, which enhances capacity and lifespan. stanfordmaterials.com this compound-nickel alloys are commonly used in the negative metal hydride electrode of NiMH batteries. stanfordmaterials.comdiva-portal.org
AB5-type alloys, where A is typically a mixture of rare earth elements including this compound and cerium, and B is primarily nickel, are the most common alloys used in NiMH batteries. diva-portal.orgmdpi.com These alloys are noted for their good reversible hydrogen storage performance, high hydrogen absorption capacity, and moderate absorption/desorption pressure conditions. mdpi.com
Research has explored the impact of substituting nickel with other elements in LaNi₅-based alloys to optimize performance. For instance, studies on LaNi₅₋ₓGeₓ alloys (where 0 ≤ x ≤ 0.5) showed compositional trends similar to LaNi₅₋ₓSnₓ alloys. researchgate.net However, unlike Sn-substituted alloys, Ge-substituted alloys maintained facile kinetics for hydrogen absorption/desorption at high solute concentrations. researchgate.net The cycle lives of LaNi₅₋ₓGeₓ electrodes were found to be superior to Sn-substituted LaNi₅ and comparable to mixed-metal (Mm)(Ni, Co, Mn, Al)₅ alloys, with an optimum Ge content in the range of 0.4 ≤ x ≤ 0.5 for alkaline rechargeable cells. researchgate.net
Another study investigated LaNi₅-based alloys like LaNi₄.₃Co₀.₄Al₀.₃, LaNi₄.₈Sn₀.₂ and LaNi₄.₇Sn₀.₃. nih.gov Among these, LaNi₄.₃Co₀.₄Al₀.₃ exhibited the highest hydrogen gas phase capacity (1.4 wt. %) and an electrochemical discharge capacity of 260 mA/g, retaining over 180 mA/g after 60 cycles. nih.gov LaNi₄.₈Sn₀.₂ also showed comparable hydrogen capacity (>1.3%). nih.gov Activated alloys reached maximum hydrogen absorption capacity in less than a minute, significantly faster than pure LaNi₅. nih.gov
Data on the performance of selected LaNi₅-based alloys in NiMH batteries:
| Alloy Composition | Hydrogen Gas Phase Capacity (wt. %) | Electrochemical Discharge Capacity (mA/g) | Capacity Retention after 60 cycles (%) |
| LaNi₄.₃Co₀.₄Al₀.₃ | 1.4 | 260 | > 69% (retained >180 mA/g) |
| LaNi₄.₈Sn₀.₂ | > 1.3 | - | ~90% |
| LaNi₅₋ₓGeₓ (x=0.4-0.5) | - | - | Superior to Sn-substituted LaNi₅ |
Supercapacitors and Charge Storage Enhancement with this compound Compounds
This compound-based materials are being explored as electrode materials for supercapacitors, which offer high power density, high cyclic stability, and fast charge storage. researchgate.netebrary.net Perovskite this compound-based materials are utilized as electrode materials for supercapacitor applications. sci-hub.seresearchgate.net
This compound-based perovskites such as LaMnO₃, LaFeO₃, LaCoO₃, and LaNiO₃ have been investigated as anode materials for supercapacitors. ebrary.netresearchgate.net Studies have shown that doping can enhance the performance of these materials. For example, Ca-doped this compound manganites (La₁₋ₓCaₓMnO₃) have been studied, with 50% Ca doping identified as an optimum level for achieving high specific capacitance and low intrinsic resistance, although leaching into the electrolyte can affect stability. ebrary.net
This compound oxide nickel hydroxide (B78521) composites (LONH) with ultrathin triangle nanosheet morphology have been designed for high-performance supercapacitors. researchgate.netfrontiersin.org These composites exhibited an outstanding specific capacitance of 783.0 F g⁻¹ at 1 A g⁻¹, approximately double that of pristine Ni(OH)₂. frontiersin.org An aqueous asymmetric supercapacitor assembled with LONH demonstrated a high energy density of up to 107.8 Wh kg⁻¹ at 800 W kg⁻¹, rate performance of 86.9% retention at 4 kW kg⁻¹, and over 90% cycle stability after 3,000 cycles. frontiersin.org
Composite materials incorporating this compound-based perovskites with carbon-based materials like reduced graphene oxide (RGO) are also being investigated to enhance electrochemical performance due to the high surface area and conductivity of carbon materials. sci-hub.se LaNiO₃, a this compound-based perovskite structure, has shown a high specific capacitance of 106.58 F/g in 3M LiOH electrolyte, retaining 98% of its initial capacitance after 500 charge-discharge cycles at 1 A/g. researchgate.net
Data on the performance of selected this compound-based materials in Supercapacitors:
| Material | Specific Capacitance (F/g) | Current Density (A/g or mA/cm²) | Electrolyte | Cycle Stability (% retention) | Notes |
| LaNiO₃ | 106.58 | 1 A/g | 3M LiOH | 98% after 500 cycles | Perovskite structure researchgate.net |
| LONH (this compound Oxide Nickel Hydroxide) | 783.0 | 1 A/g | Aqueous | > 90% after 3,000 cycles | Ultrathin triangle nanosheets frontiersin.org |
| La₀.₇₅Sr₀.₂₅Cr₀.₅Mn₀.₅O₃ | 751 | - | - | - | Perovskite, sol-gel synthesis researchgate.net |
| NiO nanoparticles on La₀.₈Sr₀.₂CoO₃ substrate | 1064.1 | 20 mA/cm² | - | 80.1% after 3,000 cycles | Binder-free composite electrode ebrary.net |
| LaNiO₃ hollow spherical structure | 422 | 1 A/g | - | Good cyclic stability | High ionic and electronic transportation ebrary.net |
Fuel Cell Technologies with this compound Components
This compound compounds are increasingly important in fuel cell technologies, contributing to clean energy generation and improved efficiency. noahchemicals.comhorizoneducational.com
Solid Oxide Fuel Cells (SOFCs) and Electrolysis Cells (SOECs) based on this compound
Solid Oxide Fuel Cells (SOFCs) and Solid Oxide Electrolysis Cells (SOECs) utilize solid oxide ceramic materials as electrolytes and operate at high temperatures (typically 600–900 °C). wikipedia.orgmpg.de this compound-based materials are crucial components in both the electrolyte and electrode materials for these technologies. fuelcellmaterials.comrareearths.com
Strontium and magnesium-doped this compound gallate (LSGM, e.g., La₀.₉Sr₀.₁Ga₀.₈Mg₀.₂O₃) is a promising electrolyte material for intermediate-temperature SOFCs (600-800 °C) due to its significantly higher oxygen-ion conductivity compared to conventional yttria-stabilized zirconia (YSZ) at these temperatures. researchgate.netmdpi.comgoogle.com The oxide ion conductivity of LSGM between 500-700 °C is 0.04-0.22 S/cm, while that of YSZ in the same range is 0.003-0.03 S/cm. google.com Composites of doped this compound gallate and doped ceria (e.g., LSGM-CSO) have also been investigated as intermediate temperature electrolytes, showing high electrical conductivity. researchgate.netdiva-portal.org
This compound strontium manganite (LSM, e.g., La₀.₈Sr₀.₂MnO₃) is a widely used cathode material for SOFCs with zirconia-based electrolytes, typically operating at temperatures above 750 °C. fuelcellmaterials.commsesupplies.comfuelcellmaterials.comresearchgate.netfuelcellstore.com LSM exhibits high catalytic activity for oxygen reduction and a low coefficient of thermal expansion that matches well with zirconia electrolytes. fuelcellmaterials.com
This compound strontium cobalt ferrite (B1171679) (LSCF, e.g., LaₓSr₁₋ₓCoᵧFe₁₋ᵧO₃) is another primary cathode material for SOFCs, offering good performance at operating temperatures of 750 °C and lower, making it suitable for anode-supported SOFCs. fuelcellmaterials.comfuelcellmaterials.comsamaterials.comtobmachine.com LSCF is a mixed ionic-electronic conductor with high electronic conductivity and good ionic conductivity. wikipedia.org It can be used with zirconia, ceria, and this compound gallate-based electrolytes. fuelcellmaterials.com
In SOECs, which split water or carbon dioxide, this compound-based materials are also utilized in electrodes. This compound strontium manganite (LSM) is commonly used as an oxygen electrode material. wikipedia.org However, degradation can occur during long-term operation, including the formation of insulating phases like this compound zirconates at the interface between the oxygen electrode and the electrolyte, which can lower cell performance. skemman.is Research is ongoing to understand and mitigate these degradation mechanisms, such as cation diffusion and secondary phase formation. mpg.deanalytik.news New materials like this compound strontium manganese chromate (B82759) (LSCM) are being researched for improved stability under electrolysis conditions. wikipedia.org
Data on selected this compound-based materials in SOFCs/SOECs:
| Component | Material | Composition (Example) | Application Temperature Range (°C) | Key Property / Role |
| Electrolyte | Doped this compound Gallate (LSGM) | La₀.₉Sr₀.₁Ga₀.₈Mg₀.₂O₃ | 600-800 | High oxygen-ion conductivity researchgate.netmdpi.comgoogle.com |
| Electrolyte | Doped this compound Gallate - Ceria Composite | LSGM - CSO | 250-600 | High electrical conductivity researchgate.netdiva-portal.org |
| Cathode | This compound Strontium Manganite (LSM) | La₀.₈Sr₀.₂MnO₃ | > 750 | High catalytic activity for oxygen reduction fuelcellmaterials.comfuelcellmaterials.com |
| Cathode | This compound Strontium Cobalt Ferrite (LSCF) | LaₓSr₁₋ₓCoᵧFe₁₋ᵧO₃ | ≤ 750 | Mixed ionic-electronic conductivity fuelcellmaterials.comsamaterials.comwikipedia.org |
| Oxygen Electrode (SOEC) | This compound Strontium Manganite (LSM) | - | High temperatures | Oxygen electrode material wikipedia.org |
Hydrogen Storage Materials and Systems Incorporating this compound
This compound plays a significant role in hydrogen storage technologies, particularly in metal hydride alloys. stanfordmaterials.comstanfordmaterials.com this compound-nickel alloys are used in metal hydride batteries, which store hydrogen efficiently. stanfordmaterials.com this compound's ability to absorb and release hydrogen at relatively low pressures and temperatures makes it an ideal material for this purpose. stanfordmaterials.com
Intermetallic compounds based on LaNi₅ are of research interest for hydrogen storage both in gas storage tanks and as anodes in Ni-MH batteries. nih.gov These AB₅-type alloys offer good reversible hydrogen storage performance and high hydrogen absorption capacity. mdpi.com However, optimizing their long-term durability remains a focus. mdpi.com
Research explores modifying LaNi₅ alloys by substituting elements to improve hydrogen storage properties. For example, LaNi₅₋ₓSnₓ alloys have been studied for their hydrogen absorption characteristics. nih.gov Another approach involves using this compound-nickel series alloys, such as LaₘNiₙ (primarily LaNi₅ with some LaNi₃ and La₂Ni₃ phases), as additives to enhance the hydrogen absorption and desorption kinetics of magnesium hydride (MgH₂). Adding 10 wt% of this LaₘNiₙ alloy to MgH₂ resulted in the composite system starting hydrogen desorption at 247 °C and releasing 6.0% hydrogen at 300 °C within 500 seconds. The hydrogen absorption capacity reached 84% of the theoretical capacity at 300 °C within 120 seconds. The catalytic effect is attributed to the in-situ formation of Mg₂Ni and LaH₃ phases during hydrogen absorption and desorption.
Other this compound-containing alloys, such as La-Mg-Ni-based A₂B₇-type alloys, have shown high discharge capacity and good activation performance for hydrogen storage. diva-portal.org The specific rare-earth metal and alloying elements significantly impact hydrogen storage capacity, thermodynamics, and kinetics. mdpi.com For instance, La₀.₅₅Ce₀.₄₅Y₂Ni₁₀.₉₅Mn₀.₄₅ alloy exhibited a hydrogen absorption capacity of 1.61 wt.% and maintained a 97.89% capacity retention after 100 cycles. mdpi.com La₀.₆₅Mg₁.₃₂Ca₁.₀₃Ni₉ showed a hydrogen storage capacity of 1.831 wt.% under 10 MPa H₂ at room temperature, releasing 1.701 wt.% of absorbed hydrogen. mdpi.com
Data on selected this compound-based materials for Hydrogen Storage:
| Material | Type of Storage | Hydrogen Storage Capacity (wt. %) | Notes |
| LaNi₅-based alloys (e.g., LaNi₄.₃Co₀.₄Al₀.₃) | Metal Hydride | Up to 1.4 | Used in NiMH batteries and gas storage nih.gov |
| MgH₂ - 10wt% LaₘNiₙ composite | Metal Hydride | 6.0% at 300°C (desorption) | Enhanced kinetics due to LaₘNiₙ addition |
| La₀.₅₅Ce₀.₄₅Y₂Ni₁₀.₉₅Mn₀.₄₅ | Metal Hydride | 1.61 | High capacity retention after cycling mdpi.com |
| La₀.₆₅Mg₁.₃₂Ca₁.₀₃Ni₉ | Metal Hydride | 1.831 | High capacity under specific conditions mdpi.com |
| La-Mg-Ni-based A₂B₇ alloys | Metal Hydride | High discharge capacity | Good activation performance diva-portal.org |
Optical and Luminescent Materials Incorporating this compound
This compound plays a crucial role in the development of materials with enhanced optical and luminescent properties, essential for applications ranging from high-quality lenses to advanced lighting and display technologies.
High Refractive Index Glasses and Optical Components
This compound oxide (La₂O₃) is a critical component in the production of specialized optical glass, significantly enhancing its properties stanfordmaterials.comrareearthpowder.com. The inclusion of this compound oxide increases the glass's refractive index while minimizing dispersion, a combination ideal for high-quality optical lenses used in cameras and telescopes stanfordmaterials.com. A higher refractive index improves light bending capabilities, leading to enhanced focus and image sharpness, while low dispersion reduces chromatic aberration, resulting in clearer images stanfordmaterials.com. This compound oxide also improves the alkali resistance of glass, crucial for maintaining integrity and transparency in various environments stanfordmaterials.comstargazerslounge.com.
This compound optical glass is characterized by high refraction and low dispersion properties gbjgd.com. Incorporating this compound can also improve the chemical stability, lifespan, hardness, and softening temperature of the glass rareearthpowder.com. This compound oxide, along with oxides of tungsten, tantalum, and thorium, improves the resistance of glass to alkali attack rareearthpowder.com.
Studies on this compound-aluminum-borosilicate glasses (e.g., La₂O₃-Al₂O₃-B₂O₃-SiO₂) indicate that a high molar content of this compound oxide enhances the stability of the amorphous phase and increases the refractive index, density, and hardness, making such glasses suitable for advanced optical applications stanfordmaterials.com. This compound oxide is also used in producing infrared-absorbing glasses, essential for applications like sensors and protective eyewear stanfordmaterials.com. Gallium this compound Sulphide (GLS) glass is another material used in optoelectronic applications, offering transparency from visible to infrared wavelengths and thermal stability up to 550°C crystran.com.
Here is a table summarizing some properties of Gallium this compound Sulphide (GLS) optical material:
| Property | Value | Unit |
| Transmission Range | 0.5 to 10 | μm |
| Refractive Index | 2.398 | at 1.014 μm |
| Reflection Loss | 29 | % |
| Absorption Coefficient | <0.005 | cm⁻¹ |
| Density | 4.04 | g/cc |
| Melting Point | 830 | °C |
| Hardness (Knoop) | 206 | with 200g indenter |
| Solubility in water | Negligible | - |
| Molecular Weight | 276.9 | - |
| Class/Structure | Amorphous Glass | - |
This compound Fluoride (B91410) (LaF₃) is also used as an optical material, particularly as optical windows pmoptics.comcrystran.com.
Phosphor Technologies for Displays and Lighting
This compound is a foundational rare earth element in phosphor compositions, providing structural stability and helping manage electron energy transfer within luminescent systems sfa-oxford.com. This compound compounds are used in the production of phosphors, materials that emit light when exposed to radiation stanfordmaterials.com. Phosphors containing this compound are utilized in color television screens, fluorescent lamps, and LED lights, enhancing brightness and color quality stanfordmaterials.com. This compound phosphate (B84403) is also used in the production of phosphor materials for lighting and display applications nanorh.com.
Lanthanide-Doped Luminescent Systems
Rare-earth-ion-doped luminescent nanomaterials have attracted significant research interest due to their ability to exhibit both downconversion and upconversion luminescence, suitable for various applications including displays, lighting, and bioimaging researchgate.net. The optical properties of lanthanide-doped nanophosphors are generally independent of nanoparticle size, though luminescence intensity can be tuned by varying the crystal phase, morphology, lattice strain of the host materials, and creating core-shell structures frontiersin.org.
Upconversion Luminescent Materials
Upconversion nanoparticles (UCNPs) are a class of luminescent materials based on the anti-Stokes reaction of rare-earth ions, where they absorb two or more low-energy photons (typically in the infrared range) and emit light at shorter wavelengths (visible or ultraviolet) researchgate.netmatec-conferences.orgnih.govoptica.org. Lanthanide-doped materials have shown high upconversion efficiencies at room temperature nih.gov.
In upconversion luminescent materials, rare earth ions can generate high-energy anti-Stokes shifts due to their high energy absorption in the near-infrared band, thereby achieving upconversion luminescence matec-conferences.org. UCNPs offer advantages such as high signal-to-noise ratio, strong fluorescence intensity, long fluorescence lifetime, good biocompatibility, low toxicity, narrow emission band, and high penetration power matec-conferences.org. These properties make them suitable for applications in bioanalysis, bioengineering, materials science, bioimaging, biosensing, and drug delivery matec-conferences.orgnih.gov.
Lanthanide-doped upconversion nanoparticles have been widely used for advanced optical sensors and fluorescent probes optica.org. Efficiently tailoring the upconversion emission is desirable for meeting the wavelength requirements in various application fields optica.org.
Scintillators Utilizing this compound
This compound compounds are used as scintillators, materials that emit light when struck by high-energy particles or photons. Cerium-doped this compound bromide (LaBr₃:Ce) and this compound chloride are noted as recent inorganic scintillators combining high light yield, excellent energy resolution, and fast response wikipedia.org. These scintillators are used commercially in detectors for neutrons or gamma rays wikipedia.org.
This compound Bromide (LaBr₃) scintillation detectors, particularly those doped with Cerium (LaBr₃(Ce)), are recognized for their excellent energy resolution and fast emission berkeleynucleonics.comluxiumsolutions.comortec-online.comortec-online.com. They offer improved resolution and faster light decay time compared to traditional NaI(Tl) detectors ortec-online.comortec-online.com. Enhanced this compound Bromide scintillators, co-doped with Cerium and Strontium (LaBr₃(Ce+Sr)), further improve energy resolution luxiumsolutions.com.
Here is a table comparing critical parameters of this compound Bromide detectors:
| Detector Type | Resolution @662 keV (%) | Density (g/cm³) | Decay Time Constant (ns) |
| LaBr₃(Ce) | 2.6 - 3.5 | 5.08 | ~16 |
| Enhanced LaBr₃(Ce+Sr) | 2.2 | - | - |
| NaI(Tl) | ~6-7 | 3.67 | ~250 |
Note: Data compiled from various sources, values may vary slightly depending on crystal size and specific composition.
This compound BromoChloride (LBC) scintillators, such as LaBr₂.₈₅Cl₀.₁₅:Ce, offer similar properties to LaBr₃ but are mechanically stronger, with typical energy resolutions of 3% FWHM for 662 keV berkeleynucleonics.com. These scintillators are hygroscopic and are typically supplied encapsulated luxiumsolutions.comberkeleynucleonics.com.
Electronics and Semiconductors with this compound Integration
This compound is integral to the electronics industry stanfordmaterials.com. Rare earth elements, including this compound, are used in various electronic applications such as smartphones, computers, and medical devices due to their unique magnetic, electrochemical, and luminescent properties stanfordmaterials.com. This compound hexaboride (LaB₆) is used as a hot cathode material in electronic vacuum tubes due to its strong electron emissivity wikipedia.org.
Rare earth elements are crucial to the semiconductor industry, enhancing electrical conductivity and dielectric properties onlinescientificresearch.com. Rare earth oxides like this compound oxide (La₂O₃) are being explored for their high dielectric constants, making them potential candidates for replacing conventional silicon dioxide (SiO₂) in MOSFETs and other semiconductor devices onlinescientificresearch.com. This compound oxide nanoparticles are also used in electronics to improve the performance of semiconductors and dielectric materials marketresearchintellect.com.
This compound-based cathode powders are used in various electrochemical applications, including solid oxide fuel cells (SOFCs), solid oxide electrolysis cells (SOECs), oxygen separation membranes, and gas sensors fuelcellmaterials.com. These powders, often forming perovskite structures (e.g., this compound strontium manganite (LSM), this compound nickel cobaltite (B72492) (LNC)), exhibit high ionic and electronic conductivity and catalytic activity for oxygen reduction reactions fuelcellmaterials.com. LSM is widely used in SOFCs with zirconia-based electrolytes at higher operating temperatures due to its high catalytic activity and low coefficient of thermal expansion fuelcellmaterials.com. LNC is used to improve the performance and durability of SOFCs, particularly in low-temperature applications and multilayer cathodes fuelcellmaterials.com.
This compound gadolinium oxide (LaGdO₃) is being studied as a novel high-k dielectric material for logic and memory device applications in advanced complementary metal-oxide-semiconductor (CMOS) chips due to its high dielectric constant and large energy bandgap mdpi.com.
Dielectric Materials and Microelectronics
This compound-based compounds, particularly this compound oxide (La₂O₃) and this compound aluminum oxide (LaAlO₃), are extensively studied and utilized as high-κ dielectric materials in microelectronics. mdpi.comascensusspecialties.comwikipedia.org As semiconductor devices continue to miniaturize, the conventional silicon dioxide (SiO₂) gate dielectric reaches its scaling limits due to increased leakage current through direct tunneling. mdpi.comascensusspecialties.comncsu.edu High-κ dielectrics, with their higher permittivity compared to SiO₂ (which has a dielectric constant of approximately 4), allow for a physically thicker insulating layer while maintaining the required capacitance, thereby reducing leakage current and power consumption. mdpi.comascensusspecialties.comncsu.edu
This compound oxide boasts a high dielectric constant, reported to be around 27. mdpi.comascensusspecialties.com this compound aluminum oxide also exhibits a relatively high dielectric constant of approximately 25. wikipedia.org These properties make them attractive alternatives for gate dielectrics in metal-oxide-semiconductor field-effect transistors (MOSFETs) and metal-insulator-metal (MIM) capacitors. mdpi.com Research indicates that integrating this compound oxide and this compound silicate (B1173343) into MOS gate stack devices can result in low equivalent oxide thicknesses (EOT) and reduced leakage current densities. ncsu.edu For instance, optimization of low-temperature processing has yielded MOS devices with an EOT as low as 5 Å and a leakage current density of 5.0 A/cm². ncsu.edu High-temperature processing, consistent with MOSFET source-drain activation anneal, has resulted in devices with an EOT as low as 1.1 nm. ncsu.edu
The incorporation of this compound oxide as a capping layer on other high-κ materials like HfSiO(N) can also tune the effective work function of the device, achieving ideal values for nMOSFETs that were previously difficult to obtain. ncsu.edu
Transistors and High-Speed Electronic Devices
The application of this compound compounds as gate dielectrics extends to various types of transistors, including MOSFETs and thin-film transistors (TFTs), crucial components in high-speed electronic devices. mdpi.commarketresearchintellect.comrsc.org this compound oxide-based gate dielectrics are being explored for integrated circuit field-effect transistors, offering high permittivity and desired chemical reaction resistance and compatibility. google.com These dielectrics may include amorphous this compound oxide or alloys of this compound oxide and silicon oxide, such as this compound silicate (La₂SiO₅). google.com
Studies on GaAs-based pHEMTs (pseudomorphic High Electron Mobility Transistors) have demonstrated the feasibility of using this compound oxide thin films as gate dielectrics to reduce gate leakage current and improve gate-to-drain breakdown voltage compared to conventional GaAs pHEMTs. jos.ac.cn this compound oxide exhibits a high dielectric constant (~27), a large band gap (~6 eV), and a significant conduction band offset (~2.4 eV) with the GaAs substrate, contributing to improved device performance and thermal stability. jos.ac.cn
Solution-processed amorphous hafnium-lanthanum oxide (HfLaOₓ) has also been investigated as a gate insulator for oxide thin-film transistors, showing amorphous properties, low leakage current, and a high dielectric constant (above 22). rsc.org These materials demonstrate potential for next-generation high-performance TFT devices. rsc.org
Advanced Display Technologies (e.g., OLED screens)
This compound compounds play a role in advanced display technologies, including OLED (Organic Light-Emitting Diode) screens. marketresearchintellect.comrsc.org Lanthanide-based phosphors have historically been instrumental in display technologies, particularly in cathode ray tube (CRT) displays and later in LEDs and LCDs to achieve desired color temperatures and improve color fidelity and brightness. rsc.orgstanfordmaterials.com
In the context of OLEDs, this compound oxide nanoparticles are being explored for their potential to enhance performance and durability. marketresearchintellect.comstanfordmaterials.com They can improve the performance of semiconductors and dielectric materials within display structures. marketresearchintellect.com While the direct incorporation of lanthanide-OLEDs in current market products is not widespread, likely due to supply chain considerations, research continues into utilizing the strong electroluminescence efficiency of lanthanide complexes for future display applications. rsc.org this compound oxide thin films are also used in advanced display technologies, particularly in OLED encapsulation layers, to improve water vapor transmission rates, which is crucial for the lifespan of flexible displays. pmarketresearch.com
Advanced Ceramics and Composites Incorporating this compound
This compound and its compounds are incorporated into advanced ceramics and composites to enhance their properties for various demanding applications.
Heat-Resistant Coatings
This compound compounds are used in the development of heat-resistant coatings. While the search results did not provide extensive details specifically on this compound in heat-resistant coatings, related applications in high-temperature environments, such as solid oxide fuel cells and nuclear applications, imply the thermal stability of certain this compound compounds. pmarketresearch.com this compound is also used as an alloy additive to improve the corrosion resistance of superalloys at high temperatures. tradium.com This suggests potential for its use in coatings designed to withstand high temperatures and harsh environments.
Metallurgical Applications and Alloys of this compound
This compound is a valuable element in various metallurgical applications, primarily as an alloying agent. rsc.orgtradium.com
One of the most significant metallurgical applications of this compound is in nickel-metal hydride (NiMH) batteries, commonly used in hybrid cars. wikipedia.orgrsc.org this compound is a key component of the anodic material in these batteries, often used in the form of a mischmetal alloy (a mixture of rare earth metals, typically containing a significant percentage of this compound) or in intermetallic compounds like La(Ni₃.₆Mn₀.₄Al₀.₃Co₀.₇). wikipedia.org The production of larger NiMH batteries requires substantial quantities of this compound. wikipedia.org
This compound is also a crucial component of mischmetal, a pyrophoric alloy used in lighter flints. wikipedia.orgrsc.org Mischmetal typically contains 25% to 45% this compound. wikipedia.org
In steel and cast iron production, this compound can be added as an alloying agent to improve properties, such as making them less brittle. rsc.orgazom.com It is also added to tungsten electrodes used in arc welding to improve their quality. rsc.org this compound can enhance the corrosion resistance of superalloys at high temperatures when used as an additive. tradium.com
This compound-nickel alloys are also explored for hydrogen storage applications in hydrogen-powered vehicles. rsc.org
Grain Refinement in Steel and Aluminum Alloys
The addition of this compound has been shown to induce grain refinement in both steel and aluminum alloys, leading to improved mechanical properties. In steels, rare earth elements like this compound can act as heterogeneous nucleation sites for grains during solidification, thereby increasing the nucleation rate and refining the grain structure. mdpi.comdntb.gov.uaresearchgate.net This refinement can be attributed to the formation of in-situ rare earth inclusions with specific crystallographic orientation relationships within the steel matrix, as well as a solute effect. mdpi.comdntb.gov.ua
In aluminum alloys, this compound addition influences microstructural changes and mechanical characteristics. researchgate.net For instance, in Mg–9Li–3Al alloys, this compound addition leads to grain refinement through the formation of intermetallics such as Al₁₁La₃ and Al₄La. researchgate.net The addition of 1 wt% La to Mg–9Li–3Al alloy has demonstrated improved ultimate tensile strength and elongation. researchgate.net Research on Al-Cu alloys has also indicated that the addition of this compound can have a significant grain refining effect, with studies showing that 0.3 wt% La addition resulted in a large number of globular grains with fine Al-Ti-V-La particles in their centers, acting as heterogeneous nucleation sites for α-Al grains during solidification. researchgate.net The multi-refinement effect of this compound has also been observed in hypoeutectic Al-7Si alloys, where 0.1 wt% La addition decreased the size of α-Al grains, secondary dendrite arm spacing, and eutectic Si particles. mdpi.com This multi-refinement is linked to the growth-restricting factor and constitutional undercooling caused by the low solubility of La in Al alloy, and the presence of small La-rich phases inhibiting the growth of eutectic Si particles. mdpi.com
The effectiveness of this compound in grain refinement can be influenced by the method of introduction and concentration. For example, in Al-Si alloys, adding pure this compound did not result in grain refinement, highlighting the importance of proper introduction into the melt. uci.edu In Al-2Cu alloys, a synergistic effect on grain refinement was observed when trace La was added along with TiB₂ particles, enhancing the potency of TiB₂ for heterogeneous nucleation of α-Al. mdpi.com Satisfactory grain refinement was achieved when La addition reached 600 ppm in this system. mdpi.com
Data on grain size reduction with this compound addition:
| Alloy System | This compound Addition (wt%) | Average Grain Size (Unmodified) | Average Grain Size (with La) | Reduction in Grain Size (%) | Source |
| Mg–9Li–3Al | 1 | Not specified | Refined | Not specified | researchgate.net |
| Cu-Al-Ni-Mn SMA | 0.06 | 9.25 μm | 6.08 μm | 34.2 | jresm.org |
| Al-7Si (hypoeutectic) | 0.1 | Not specified | Decreased by 26.8% | 26.8 | mdpi.com |
| Al-2Cu (with 0.4% Al-5Ti-1B) | 0.06 | 187 ± 5 μm | Further refined | Not specified | mdpi.com |
Corrosion Resistance Enhancement in Alloys
This compound has demonstrated the ability to enhance the corrosion resistance of various alloys. In Al-Si-Cu alloys, the addition of this compound has been shown to improve corrosion properties. mdpi.com Studies on Al–10%Si–2%Cu alloys with varying this compound content revealed that adding 0.5 wt% La resulted in the finest structure and a significant decrease in corrosion current density compared to the La-free alloy. mdpi.com This improvement is attributed to the rapid and dense formation of a passivation layer induced by the fine structure, as well as the effect of precipitated phases enhancing the dispersibility of copper. mdpi.com
Lanthanide chlorides, including this compound chloride (LaCl₃·7H₂O), have been used in conversion coatings to improve the corrosion response of aluminum alloys and their metal matrix composites. scientific.net These treatments have shown increased localized corrosion resistance. scientific.net The deposition of this compound oxides/hydroxides on cathodic intermetallics can contribute to this enhanced resistance. scientific.net
In low-carbon steel, applying a surface coating layer of ceramic this compound oxide (La₂O₃) nanoparticles has been shown to enhance corrosion resistance. ajol.inforesearcher.life The incorporation of these nanoparticles can reduce porosity and increase hardness, leading to improved corrosion prevention. ajol.inforesearcher.life The corrosion potential of the coated steel shifts, and the corrosion current decreases significantly compared to uncoated samples. ajol.info
Research on Fe–20Cr–18Ni–6Mo–0.8Cu–0.2N stainless steel in seawater environments indicates that this compound addition can refine grain size and alter precipitated phases, influencing corrosion resistance. researchgate.net While the sample without La showed the best corrosion resistance in non-seawater conditions, a 0.5 wt% La sample exhibited superior corrosion resistance after exposure to seawater for 16 days. researchgate.net
Welding Applications (e.g., Lanthanated Tungsten Electrodes)
This compound is a key additive in tungsten electrodes used in various welding processes, particularly Gas Tungsten Arc Welding (GTAW), also known as Tungsten Inert Gas (TIG) welding, and plasma welding. datainsightsmarket.comarcmachines.comalliedmarketresearch.com Lanthanated tungsten electrodes (typically containing 1%, 1.5%, or 2% this compound oxide, La₂O₃) offer several advantages over pure tungsten or thoriated electrodes. xcelarc.nz
These electrodes provide stable arcs and can be used effectively at both low and high temperatures across a wide range of base materials. arcmachines.com They are a popular alternative to thoriated tungsten electrodes, which contain radioactive thorium. arcmachines.comxcelarc.nz Lanthanated electrodes exhibit excellent arc starting and stability, a wide amperage range, and resistance to spitting. xcelarc.nz They also demonstrate resistance to thermal shock during pulse TIG welding and have a low erosion rate, contributing to longer service life. xcelarc.nzatlantis-press.com The presence of this compound oxide, which has a low work function, facilitates easier arc starting and results in a lower temperature at the electrode tip, resisting grain growth and promoting longevity. xcelarc.nz
Lanthanated tungsten electrodes are primarily used for DC welding but also show good results for AC welding. xcelarc.nz They are well-suited for welding materials such as carbon steel, stainless steel, nickel alloys, and titanium. xcelarc.nz The market for this compound tungsten electrodes is projected for steady growth, driven by demand from industries like aerospace, automotive, and electronics, where high-precision welding is essential. datainsightsmarket.comalliedmarketresearch.com
Nanomaterials and Nanotechnology Utilizing this compound
This compound-based nanomaterials are a rapidly developing area of research with diverse applications in nanotechnology, including sensing systems and advanced probes.
Development of this compound-Based Nanoparticles
This compound-based nanoparticles, particularly this compound oxide (La₂O₃) nanoparticles, have garnered significant attention due to their unique properties. jetir.orgmocedes.orgmtu.edu These nanoparticles can be synthesized using various methods, including precipitation, sonochemical methods, and green synthesis approaches utilizing plant extracts. jetir.orgmocedes.orgrjpbcs.comaip.org The synthesis method can influence the size, shape, and surface characteristics of the nanoparticles, which are critical for their performance in different applications. jetir.orgmocedes.org
This compound oxide nanoparticles are typically white and odorless. jetir.org They are insoluble in water but soluble in dilute acid. jetir.org La₂O₃ nanoparticles possess a wide energy band gap (e.g., 4.3 eV or 5.35 eV) and low lattice energy, making them suitable for a range of optical and electrical applications. jetir.org Characterization techniques such as XRD, SEM, FTIR, UV-Vis DRS, and PL are used to analyze their structural, morphological, and optical properties. jetir.orgmocedes.orgrjpbcs.comaip.org
Research highlights the potential of this compound-based nanoparticles in various fields, including catalysis, optoelectronics, luminescence, and biomedicine. jetir.orgmtu.edunanoshel.com Emerging trends in their development include surface functionalization, the creation of smart delivery systems, and the exploration of green synthesis methods to enhance their efficacy and sustainability. mtu.edu
Nanoparticle-Based Sensing Systems (Optical, Gas Sensors)
This compound-based nanoparticles are actively being researched for their application in various sensing systems, including optical and gas sensors. researchgate.netjetir.orgrsc.org this compound oxide nanoparticles, with their superior structural stability at high temperatures and active surface sites, are particularly promising for gas sensing applications. jetir.org They have been utilized in the fabrication of gas sensors for detecting gases such as carbon dioxide (CO₂). jetir.orgnih.govingentaconnect.com
For instance, room temperature operative CO₂ gas sensors have been developed using this compound oxide nanoparticle electrodes. nih.govingentaconnect.com These sensors have demonstrated high sensitivity (e.g., 40% towards 50 ppm CO₂) and quick response and recovery times (e.g., 6 seconds and 5 seconds, respectively). nih.govingentaconnect.com The sensitivity of solid-state gas sensors based on nanoparticles is dependent on the size and average pore diameter of the sensing material, with smaller nanoparticles often exhibiting higher sensitivity due to increased contact surface area. azonano.com this compound copper oxide (La₂CuO₄) nanoparticles have also been investigated as electrode materials for potentiometric NOₓ gas sensors. azonano.com
In optical sensing, this compound-based nanoparticles can be used as luminescent materials. rsc.org Rare earth metal oxide semiconductors like La₂O₃ have chemical and optical properties that significantly influence luminescence efficiency in the visible domain. jetir.org this compound-doped materials are being explored for optical sensing systems, such as those for measuring variations in human body temperature. mocedes.org this compound-doped strontium titanate (LSTO) films embedded with gold nanoparticles have been examined as sensing layers for high-temperature optical gas sensing in reducing gas flows, demonstrating a localized surface plasmon resonance (LSPR) based response to hydrogen. nih.gov
Advanced Probes and Nanoprobes for Specific Scientific Applications
Lanthanide-based nanomaterials are being developed as advanced probes and nanoprobes for specific scientific and biomedical applications, leveraging their unique optical and magnetic properties. acs.orgacs.orgmdpi.com Researchers are focused on developing rare earth nanoprobes with improved surface modification, morphology, and size to enhance their function for diagnosis or targeting. acs.org
Lanthanide-doped nanoprobes are particularly favorable for biological and medical studies due to the specific 4f electrons of lanthanide ions, which provide extraordinary electric, optical, and magnetic capacities. acs.org These nanoprobes can have multiple narrow emission peaks across a broad spectral range, from ultraviolet to short-wave infrared. acs.org The presence of unpaired electrons also endows them with magnetic signals, making them suitable for applications like Magnetic Resonance Imaging (MRI) contrast agents. acs.orgmdpi.com
Probes coated with this compound oxide nanoparticles are being developed as implantable sensors for detecting various molecules, such as glucose, phosphate, and uric acid. mocedes.org Lanthanide-based agents have shown remarkable prospects in fluorescence imaging, medical diagnosis, and treatment. acs.org The development of lanthanide-based bimodal nanoprobes for dual MRI and optical imaging is an active area of research, aiming to combine complementary imaging modalities for enhanced diagnostic performance. These nanoprobes can be engineered to contain both optical emitters and MRI-active components within a single entity.
Lanthanide luminescent nanomaterials offer advantages such as stable photochemical properties, negligible photobleaching, high fluorescence to noise ratio, and excitation in the near-infrared (NIR) region, allowing for better tissue penetration with less damage. acs.org Despite the potential, research continues to address challenges such as biocompatibility and scaling up production for practical applications. mtu.eduacs.org
Environmental Science and Remediation with Lanthanum Compounds
Water Treatment and Purification Using Lanthanum Materials
This compound-based materials are increasingly utilized in water treatment processes due to their effectiveness in removing a range of inorganic and organic contaminants. tandfonline.commdpi.com These materials often function as adsorbents or photocatalysts. tandfonline.comexeter.ac.ukaristonpubs.com
Adsorbent Development for Inorganic Contaminant Removal
This compound-based adsorbents are particularly effective in removing inorganic anions from aqueous solutions. tandfonline.com The incorporation of this compound onto supporting materials can enhance adsorption efficiency and reduce material costs. tandfonline.com
Phosphate (B84403) Removal Mechanisms (Adsorption, Complexation, Precipitation)
This compound-based materials are highly promising for phosphate removal from water due to their chemical stability and strong affinity for phosphate ions. mdpi.com this compound reacts with phosphate to form insoluble this compound phosphate complexes, which can then be easily separated from the water. mdpi.com This process involves several mechanisms:
Chemical Precipitation: Phosphate ions react with metal cations like this compound to form insoluble precipitates, such as this compound phosphate compounds. mdpi.comresearchgate.net These compounds have low solubility in water and precipitate out of the solution. mdpi.comresearchgate.net
Co-Precipitation: Phosphate ions can co-precipitate with other substances, such as metal hydroxides or oxides, as they are formed as precipitates. researchgate.net This can enhance phosphate removal efficiency by providing additional sites for precipitation. researchgate.net
Electrostatic Attraction: The electrostatic properties of the adsorption site, influenced by pH, can lead to interactions with phosphate ions. doi.orgmdpi.com At pH levels below the point of zero charge (pHpzc) of the adsorbent, the surface is positively charged, favoring the electrostatic attraction of negatively charged phosphate species (H₂PO₄⁻ and HPO₄²⁻). mdpi.comnih.gov
Studies have shown high phosphate adsorption capacities for various this compound-based materials. For example, this compound hydroxide (B78521) (La(OH)₃) modified magnetic cobalt ferric nanocomposite showed a decrease in phosphate concentration from 1.17 mg/L to 0.05 mg/L within 20 minutes in wastewater samples from Xiang Jiang River. mdpi.com this compound-modified sludge biochar demonstrated a maximum experimental adsorption capacity of 140.237 mg/g for phosphate at pH 3.0. mdpi.com
Here is a summary of phosphate removal mechanisms:
| Mechanism | Description |
| Chemical Precipitation | Formation of insoluble this compound phosphate compounds. mdpi.comresearchgate.net |
| Adsorption | Phosphate ions bind to the surface of this compound-based materials. mdpi.comresearchgate.net |
| Surface Complexation | Formation of chemical complexes between phosphate ions and surface sites on the adsorbent. mdpi.comresearchgate.netdoi.org |
| Co-Precipitation | Phosphate precipitates simultaneously with other substances like metal hydroxides. researchgate.net |
| Electrostatic Attraction | Attraction between positively charged adsorbent surfaces and negatively charged phosphate ions. doi.orgmdpi.comnih.gov |
Removal of Other Inorganic Anions (e.g., Arsenic, Fluoride)
This compound compounds are also effective in the adsorption of other inorganic anions, including arsenic and fluoride (B91410). tandfonline.comresearchgate.net this compound-based adsorbents have demonstrated significant removal capacities for arsenic species, particularly As(V), due to the strong bonds they can form with anionic species. researchgate.net For arsenic removal, this compound stands out due to its high specific arsenate affinity and numerous coordination sites. researchgate.net
This compound-based materials have been investigated for fluoride removal from water. researchgate.netresearchgate.net this compound modification can enhance the adsorption capacity of materials for fluoride ions due to the strong affinity of this compound towards fluoride. researchgate.net For instance, this compound oxide has been investigated for defluoridation of drinking water, showing about 90% removal in 30 minutes from a 4 mg/L synthetic fluoride solution. researchgate.net this compound-doped hydrotalcite and activated carbon loaded with titanium dioxide and this compound oxide have also been explored for simultaneous removal of arsenic and fluoride in wastewater. google.comgoogle.com
Wastewater Treatment Applications
This compound-based adsorbents have been successfully employed in treating various water sources, including industrial effluents and wastewater. mdpi.comijisae.org Their ability to effectively remove phosphate makes them suitable for applications where phosphorus removal is a priority, helping industries and municipalities meet regulatory standards for water quality. mdpi.com this compound-based adsorbents can be applied across a range of water sources, offering a consistent and effective method for phosphate removal. mdpi.com
In wastewater treatment, lanthanides, including this compound, are considered prime contenders for meeting stringent phosphorus effluent quality requirements due to their strong bond with anions. nih.govresearchgate.net The application is mainly through adsorption, where rare earth elements are incorporated into a carrier matrix to improve adsorption capacity. nih.govresearchgate.net this compound-modified seed crystals produced via microbial mediation have shown notable success in removing phosphorus and calcium from domestic wastewater, with phosphorus removal reaching 94-95%. ijisae.org
This compound-modified bentonite (B74815) (LMB), known by brand names like Phoslock or Eutrosorb, is an innovative treatment designed to improve pond health by removing excess phosphorus from the water, specifically targeting phosphorus in bottom sediments. solitudelakemanagement.com LMB granules are typically applied as a slurry, allowing this compound to bind with phosphorus particles in the water column, forming rhabdophane, a benign mineral that settles and prevents phosphorus release from sediments. solitudelakemanagement.com
Photocatalytic Degradation of Organic Pollutants by this compound Catalysts
This compound-based materials also show promise as photocatalysts for the degradation of organic pollutants in water. exeter.ac.ukaristonpubs.comaristonpubs.com Perovskite-type this compound ferrite (B1171679) (LaFeO₃) has received significant attention as a visible light active semiconductor for pollutant degradation. exeter.ac.uk The photocatalytic performance of this compound-based catalysts can be enhanced by factors such as lattice distortion, surface defects, and the incorporation of other elements. exeter.ac.uk
Iron this compound oxide nanoparticles (FeLO NPs) have been investigated for their photocatalytic capabilities, demonstrating the degradation of methylene (B1212753) blue dye under UV and visible light. aristonpubs.comaristonpubs.com The degradation mechanism involves the formation of electron-hole pairs upon light exposure. aristonpubs.com Electrons in the conduction band can react with dissolved oxygen to form superoxide (B77818) radicals (•O₂⁻), while holes in the valence band can generate hydroxyl radicals (•OH) by reacting with water or hydroxide ions. aristonpubs.com These highly reactive radicals play a vital role in breaking down organic pollutants into smaller, less toxic molecules. aristonpubs.com
This compound titanium oxycarbide is another example of a this compound-based compound synthesized for photocatalytic applications, showing efficiency in degrading hazardous dyes under visible light. oup.com The enhanced efficiency is attributed to synergistic effects including improved visible light absorption and higher exciton (B1674681) separation due to the presence of this compound. oup.com Titanium dioxide (TiO₂) modified with this compound oxide (La₂O₃) has also been used as a photocatalyst for the degradation of drugs like naproxen, with the incorporation of this compound increasing the specific surface area and reducing the crystalline size of TiO₂. mdpi.com
A proposed mechanism for the photocatalytic degradation of organic pollutants by this compound-based catalysts involves the generation of reactive species:
Light Absorption → Electron-Hole Pair Formation → Electron reaction with O₂ → Superoxide Radicals (•O₂⁻) → Hole reaction with H₂O/OH⁻ → Hydroxyl Radicals (•OH) → Degradation of Organic Pollutants. aristonpubs.com
Soil Remediation and Restoration Using this compound
This compound has been explored for its potential use in soil remediation and restoration, particularly concerning the immobilization or extraction of contaminants like heavy metals and phosphorus. mdpi.commdpi.comnih.gov
In soil, similar to water, this compound can interact with phosphate through chemical precipitation, forming insoluble phosphate compounds that are less mobile in the soil matrix. mdpi.com this compound can also adsorb onto soil particles, providing sites for complexation with phosphate ions, which reduces their mobility and bioavailability. mdpi.com this compound can be applied to soil in various forms, such as this compound salts or this compound-containing compounds. mdpi.com
This compound-modified composites, such as this compound-modified phosphogypsum red mud composite (L-PR), have been developed for the co-adsorption and immobilization of heavy metals like cadmium (Cd) and arsenic (As) in soil. mdpi.com Soil cultivation experiments with L-PR showed a significant reduction in available Cd and As concentrations and induced the transformation of non-stable forms to more stable residual forms. mdpi.com This indicates the potential of this compound-based materials to reduce the bioavailability and toxicity of heavy metals in contaminated soil. mdpi.com
Research also suggests that this compound can influence the phytoextraction of contaminants by plants. Studies have indicated that environmental levels of this compound can be absorbed by plants and potentially enhance the uptake of co-occurring pollutants like cadmium and polystyrene nanoplastics through mechanisms like induced endocytosis. bohrium.com However, other research highlights potential complexities, noting that increasing this compound concentrations in soil can increase the uptake of lead by maize while decreasing the uptake of essential nutrients like phosphorus, nitrogen, potassium, calcium, and magnesium, potentially aggravating the phytotoxicity of heavy metals. nih.gov
While lanthanides are present in soils, studies in historical mining sites in Poland found no considerable enrichment in lanthanides that would pose a significant environmental risk, despite high concentrations of other metals like arsenic, cadmium, and lead. pjoes.com
This compound-engineered biochar (LEB) is another material being investigated for soil remediation applications, showing high efficiency in adsorbing phosphate, arsenic, antimonate, and fluoride ions in environmental contexts. nih.gov
Mechanisms of Phosphate Immobilization in Soils by this compound
The immobilization of phosphate in soils by this compound primarily occurs through two main mechanisms: chemical precipitation and adsorption. mdpi.comresearchgate.net
When this compound is introduced into the soil solution, it reacts with dissolved phosphate ions to form highly insoluble this compound phosphate precipitates. mdpi.comresearchgate.net This precipitation process is favored under slightly alkaline conditions. mdpi.com
This compound can also adsorb onto soil particles. This creates surfaces with available this compound ions that can form complexes with phosphate ions. mdpi.comresearchgate.net This surface complexation reduces the mobility and bioavailability of phosphate in the soil matrix. mdpi.comresearchgate.net The interaction mechanisms between this compound-based materials and phosphate can involve ion exchange, ligand exchange, surface outer-sphere complexation, surface inner-sphere complexation, and electrostatic attraction. mdpi.comresearchgate.net Ligand exchange, specifically the exchange of phosphate ligands with active hydroxyl groups on this compound hydroxide, is a key mechanism, leading to the formation of monodentate or bidentate complexes with the central this compound atom. doi.org This process is influenced by pH, which affects the stability of the formed complexes and the efficiency of phosphorus removal. doi.org
Studies using techniques like FTIR and XRD analysis have indicated that chemical precipitation is a main mechanism for phosphorus adsorption by various adsorbents in soil, including this compound-modified biochar. researchgate.netnih.gov For example, characterization results for this compound modified bentonite (LMB) showed that this compound and phosphate form LaPO4 precipitation and La-O-P inner-sphere complexes, which are the main mechanisms for phosphate removal by LMB. nih.gov
The effectiveness of phosphate removal by this compound-based materials can be influenced by various factors, including soil composition, pH, and the presence of other ions and organic matter. mdpi.comresearchgate.net Dissolved organic matter (DOM), such as humic acid (HA), can affect phosphate adsorption by competing for adsorption sites or forming complexes with this compound, potentially hindering La-phosphate precipitation. nih.govnih.gov However, studies have also shown that despite the presence of HA, LMB can still maintain a good binding ability with phosphate, possibly forming La-P-HA ternary complexes. nih.gov
Data from studies on this compound-modified biochar demonstrate its capacity for phosphate adsorption in soil. For instance, this compound-modified walnut shell biochar (La-BC) showed improved adsorption capacity and binding strength for phosphorus in soil compared to traditional adsorbents like gypsum and zeolite, reducing phosphorus adsorption saturation and controlling leaching. researchgate.netnih.gov The maximum adsorption capacity can vary depending on the material and conditions. For this compound-modified dewatered sludge-based biochar (La-SBBC), the maximum adsorption capacity was found to be 152.77 mg/g. mdpi.com
| Adsorbent Type | Maximum Adsorption Capacity (mg/g) | Primary Mechanisms | Reference |
| This compound-modified sludge biochar | 140.237 (at pH 3.0) | Inner-sphere complexation, precipitation, electrostatic attraction | mdpi.com |
| This compound-modified dewatered sludge-based biochar | 152.77 | Electrostatic interactions, precipitation, inner sphere complexation | mdpi.com |
| This compound modified bentonite (LMB) | 5.7 (for P) | LaPO4 precipitation, La-O-P inner-sphere complexes | nih.gov |
| This compound carbonate (La₂(CO₃)₃) | 106.6 (at pH 2.9) | Surface precipitation, electrical interaction, ligand-exchange | frontiersin.org |
Long-Term Fate and Transport of this compound in Soil Ecosystems
The long-term fate and transport of this compound in soil ecosystems are influenced by several factors, including soil properties, environmental conditions, and the form of this compound applied. While most accumulated REEs are retained by the soil, certain conditions can mobilize them. tum.de
Soil pH plays a key role in this compound solubility and its availability to plants. tum.de Low soil pH is generally favorable for increasing this compound solubility. tum.de Other factors such as cation exchange capacity (CEC), soil organic matter content, and phosphorus content also influence this compound mobility. tum.de Higher levels of organic matter, increased water fluxes, and fluctuating redox conditions in humid soils can foster greater REE mobility and bioavailability. mdpi.com Organic acids derived from decomposing organic matter can promote REE complexation, forming soluble organo-metallic complexes that enhance leaching and redistribution through the soil profile. mdpi.com
Leaching studies have indicated that this compound is moderately mobile in certain soil types, such as subalpine forest soils. usgs.gov However, plant uptake of this compound is generally low, and leaching is often marginal. tum.de This suggests that this compound can accumulate in soils over time, even with relatively low input rates. tum.de
The long-term effects of this compound application for soil remediation are still an area of active research. mdpi.com Studies have examined its persistence in soils and the potential for leaching into groundwater. mdpi.com Long-term monitoring is considered essential to understand the fate and transport of this compound over time. mdpi.com Compliance with environmental regulations and guidelines is crucial when using this compound for soil remediation. mdpi.com
Anthropogenic activities, including ore mining, industrial waste discharge, electronic waste disposal, and fertilizer application, contribute to the dispersion and accumulation of REEs, including this compound, in terrestrial and aquatic ecosystems. nih.gov This can potentially disrupt natural biogeochemical cycles. nih.gov The increasing introduction of REEs into soils through human activity highlights the need for further research on their environmental behavior and potential bioaccumulation. nih.gov
Broader Environmental Impact Studies of this compound
Beyond its use in remediation, research also explores the broader environmental impacts of this compound, particularly its effects on biological systems.
This compound-Induced Hormesis in Plant Systems
This compound has been shown to induce hormesis in plants. mdpi.comnih.govresearchgate.netmdpi.com Hormesis is a dose-response phenomenon characterized by a low-dose stimulation and a high-dose inhibition. nih.govresearchgate.netrevista-agroproductividad.org
At low concentrations, this compound can promote plant growth and development, enhance the synthesis of chlorophyll (B73375), improve nutrient uptake, and stimulate physiological and biochemical responses. mdpi.comrevista-agroproductividad.orgresearchgate.net For example, studies have shown that low doses of this compound can increase aboveground fresh biomass in Brassica rapa. mdpi.com Positive effects have also been reported in seed germination and the activation of antioxidant enzymes, suggesting that this compound can reduce oxidative stress. revista-agroproductividad.orgresearchgate.net
Conversely, higher concentrations of this compound can inhibit plant growth, disrupt cell division, and negatively affect chlorophyll and carotenoid content. mdpi.commdpi.com Toxic symptoms such as yellowed leaves and burst veins have been observed at higher this compound concentrations. mdpi.com
The effects of this compound on plant growth are dose-dependent and can vary among different plant species. mdpi.comrevista-agroproductividad.orgresearchgate.net Studies have evaluated different this compound sources and concentrations to identify the range that elicits positive effects. revista-agroproductividad.orgresearchgate.net For instance, concentrations in the range of 50-250 µM La have been explored for their biostimulant effects. revista-agroproductividad.orgresearchgate.net
This compound's interaction with calcium channels in plants may play a role in hormetic responses. This compound has a high affinity for specific sites in various types of Ca²⁺ channels and can displace Ca²⁺ from the cell wall, acting as an inhibitor of Ca²⁺ channel activity and regulation. tandfonline.comtandfonline.com
Research on this compound-induced hormesis in plants suggests that these biphasic dose responses should be considered in hazard and risk assessment protocols for environmental contaminants. nih.gov Hormesis also presents an opportunity to evaluate the potential for beneficial effects of environmental contaminants at low doses. nih.gov
Environmental Enrichment of this compound as a Research Subject
The increasing use and subsequent release of this compound into the environment have made its environmental enrichment a subject of research. researchgate.netnovapublishers.com this compound is considered a contaminant of emerging environmental concern. novapublishers.com
Research focuses on understanding the fate, bioavailability, bioaccumulation, and toxicological limits of this compound in various environmental compartments, including soil and aquatic ecosystems. novapublishers.comresearchgate.net Studies investigate the accumulation pathways of this compound in organisms, such as plants and aquatic life. researchgate.netresearchgate.net For example, research has examined the enrichment process of this compound in the leaf cells of lettuce, identifying different zones of accumulation depending on the exposure dose. researchgate.net
The environmental enrichment of this compound is linked to various anthropogenic sources, including mining, industrial waste, electronic waste, and agricultural applications. nih.govunina.it The increasing levels of this compound in the environment raise concerns about potential ecological risks and its entry into the food chain. mdpi.comresearchgate.net
Advanced Analytical and Characterization Techniques for Lanthanum Materials
Spectroscopic Methodologies for Lanthanum
Spectroscopic techniques are indispensable tools for probing the electronic structure, bonding, and vibrational properties of this compound materials.
X-ray Diffraction (XRD) for Structural Analysis
X-ray Diffraction (XRD) is a powerful non-destructive technique used to determine the crystalline structure, phase composition, and crystallite size of materials. nf-itwg.org For this compound compounds, XRD analysis provides crucial information about the arrangement of atoms in the crystal lattice.
Studies on this compound aluminate (LaAlO₃) synthesized by the co-precipitation method have utilized XRD to confirm the formation of a perovskite structure with a rhombohedral hexagonal phase. The crystallite size of LaAlO₃ was observed to increase with increasing calcination temperature. epj-conferences.orgepj-conferences.org Similarly, XRD has been employed to characterize this compound-doped fluorapatite (B74983) compounds, confirming the formation of a highly crystalline hexagonal apatite structure and revealing systematic changes in lattice parameters with increasing this compound content, indicating successful incorporation of this compound ions into the lattice. ajchem-a.com
XRD is also used to analyze the phase purity and crystallinity of synthesized this compound oxide (La₂O₃) nanoparticles. aip.org The technique can identify different crystalline phases, such as the orthorhombic phase observed in La₂O₃ nanoparticles synthesized at specific temperatures. orientjchem.org Furthermore, Rietveld analysis, a full-pattern fitting technique applied to XRD data, can provide detailed structural information and quantify different phases present in a sample, such as this compound carbonate hydrate (B1144303) and this compound hydroxycarbonate impurities. google.comgoogle.com
Fourier Transform-Infrared (FT-IR) Spectroscopy
Fourier Transform-Infrared (FT-IR) spectroscopy is used to identify the functional groups and chemical bonds present in a material by measuring the absorption or transmission of infrared light. This technique is widely applied in the characterization of this compound compounds to understand their molecular structure and bonding environments.
FT-IR spectra of this compound compounds often show characteristic absorption bands corresponding to specific vibrations. For instance, studies on this compound phosphate (B84403) have identified bands attributed to O-H, O=P-O, P-O, and O-P-O vibrations of phosphate salts. researchgate.net In this compound-doped fluorapatite, FT-IR analysis reveals characteristic vibrational modes of phosphate groups, with minor shifts in peak positions indicating the influence of substituted this compound cations. ajchem-a.com
FT-IR is also used to characterize this compound oxide nanoparticles, where specific vibrations of the La-O bond are observed at certain wavenumbers. aip.orgresearchgate.net In this compound hydroxide (B78521), bands corresponding to O-H stretching vibrations are typically observed. researchgate.net The technique can also provide insights into the coordination of ligands to this compound ions in complexes, such as the coordination of salen ligands to this compound centers. chemmethod.com
UV-Visible Spectroscopy and Diffuse Reflectance Spectroscopy (DRS)
UV-Visible (UV-Vis) spectroscopy and Diffuse Reflectance Spectroscopy (DRS) are employed to study the electronic transitions and optical properties of this compound materials, including their band gap energy.
UV-Vis spectroscopy can be used for the quantitative determination of this compound in solutions by forming colored complexes with suitable reagents, such as bromopyrogallol red in the presence of cetylpyridinium (B1207926) chloride. pnrjournal.com This method allows for the estimation of this compound concentration based on the absorbance of the complex at a specific wavelength. pnrjournal.com
DRS is particularly useful for analyzing the optical properties of solid this compound compounds and determining their band gap energy. For example, UV-Vis DRS of this compound hydroxide (La(OH)₃) shows an absorption band that can be assigned to intrinsic band absorption, and a broad absorption related to surface oxygen vacancies. researchgate.net The band gap energy of La(OH)₃ can be calculated from the DRS data. researchgate.net DRS is also used to characterize the optical properties of this compound-based perovskites, such as LaAlO₃, LaCoO₃, LaFeO₃, and LaGdO₃, allowing for the calculation of their band gap energies. thaiscience.info Studies on this compound oxide nanoparticles have also utilized UV-Vis DRS to determine their band gap values. aip.org
Photoluminescence (PL) and Luminescence Spectroscopy
Photoluminescence (PL) and luminescence spectroscopy techniques are used to investigate the light emission properties of this compound materials, particularly those doped with other rare earth ions or containing defects. This compound compounds can serve as host matrices for luminescent centers.
Studies on this compound aluminate (LaAlO₃) single crystals have shown photoluminescence composed of a fast ultraviolet component and a broad visible emission, attributed to band-to-band emission or emission from polaron pairs and oxygen defect sites, respectively. aip.orgresearchgate.net Doping this compound compounds with other elements can significantly influence their photoluminescence properties. For instance, this compound incorporation into cerium oxide (CeO₂) can create oxygen vacancies and shift the photoluminescence emission to lower energy ranges, leading to increased intensity. unesp.br this compound-doped lead-free double halide perovskites, like La:Cs₂SnCl₆, exhibit dual photoluminescence emission at specific wavelengths, and doping can modulate the band gap. researchgate.net These luminescence properties are relevant for applications in LEDs and phosphors. researchgate.net
Mass Spectrometry (MS)
Mass Spectrometry (MS) techniques, particularly Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), are powerful tools for the elemental analysis and quantification of this compound, including trace impurities and its distribution in various matrices.
ICP-MS is widely used for the quantitative analysis of rare earth elements, including this compound, in diverse sample types. nih.gov It can be applied to determine the concentration of this compound in biological samples nih.gov and analyze non-rare earth impurities in this compound metal. researchgate.net The technique offers high sensitivity and low detection limits for this compound analysis. researchgate.net
Laser ablation-inductively coupled plasma-mass spectrometry (LA-ICP-MS) imaging allows for the spatially resolved quantification of elements, including this compound, in solid samples such as tissue sections. spectroscopyonline.comnih.gov This is particularly useful for studying the distribution and accumulation of this compound in biological tissues after exposure to this compound-containing compounds like this compound carbonate. nih.gov
Elemental and Compositional Analysis of this compound
Elemental and compositional analysis techniques are essential for determining the precise elemental composition and stoichiometry of this compound materials, as well as identifying and quantifying impurities.
Techniques such as Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES) are used for multi-element analysis of this compound compounds, allowing for the determination of various trace elements. researchgate.netresearchgate.net Energy-Dispersive X-ray Spectroscopy (EDX or EDS), often coupled with Scanning Electron Microscopy (SEM), provides elemental composition information from localized areas of a sample. researchgate.netlongdom.orgresearchgate.net EDX can confirm the presence and distribution of this compound and other elements in synthesized materials. longdom.orgresearchgate.net
Chemical analysis methods are also employed to assess the stoichiometry and purity of this compound compounds. researchgate.net For example, chemical analysis of this compound phosphate samples prepared by precipitation methods indicated a non-stoichiometric state in some cases. researchgate.net Thermogravimetric analysis (TGA) is another technique used for compositional analysis, particularly for determining water and carbonate content in compounds like this compound carbonate hydrate. google.comresearchgate.net
The combination of various analytical techniques provides a comprehensive understanding of the properties of this compound materials, from their atomic arrangement and bonding to their elemental composition and optical behavior.
Inductively Coupled Plasma-Optical Emission Spectroscopy (ICP-OES)
Inductively Coupled Plasma-Optical Emission Spectroscopy (ICP-OES) is a widely used technique for the determination of elemental composition in various materials. It is well-suited for analyzing samples from materials science, including ceramics and glass, due to its capability to simultaneously analyze both major and trace elements with good sensitivity. horiba.com ICP-OES can handle geological, mining, and rare earth elements, and is frequently used in mining processes and purity control. horiba.com High-resolution ICP-OES is often preferred for rare earth element applications to ensure the quality of results, particularly for trace analysis, due to the line-rich spectra emitted by metals at high concentrations. horiba.com
ICP-OES has also been applied for the determination of cerium and this compound in petroleum coke samples. rsc.org Microwave-assisted digestion has been used as a sample preparation method for this analysis. rsc.org Accuracy of the DSN-ICP-OES method for determining cerium and this compound in petroleum coke was evaluated by comparison with neutron activation analysis, showing an agreement of over 94%, and by analyzing spiked samples, which yielded recoveries in the range of 88% to 102%. rsc.org
ICP-OES is also used to analyze pure this compound standards, with trace impurities being analyzed by ICP-MS. perkinelmer.com
Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)
Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is a powerful technique for trace elemental analysis and is utilized for characterizing this compound materials, particularly for determining impurities. frontiersin.orgresearchgate.net
ICP-MS techniques have been applied to the analysis of non-rare earth impurities in this compound metal without matrix separation. researchgate.net Determined isotopes of impurity elements are selected, and the effect of acidity on the determination is discussed. researchgate.net Recoveries between 80.8% and 127.2% have been reported, with detection limits between 0.05 and 5 ng/mL. researchgate.net Limits of detection for the sample were between 0.1 and 10 µg/g. researchgate.net
ICP-MS/MS (tandem mass spectrometry) has been used to measure metallic impurities in high-purity this compound oxide (La₂O₃) samples to correct gravimetric analytical results. frontiersin.org Isotope ratio analysis can be employed in ICP-MS to overcome multi-atomic interference issues that can affect the accuracy of impurity analysis in complex high-matrix samples like this compound carbonates. rsc.org For instance, in the analysis of elemental impurities in this compound carbonate raw materials, isotope ratio analysis helped identify interference on selenium (⁷⁸Se) from species like LaOH²⁺ formed from the this compound matrix, leading to the selection of an alternative mass number (⁸²Se) for accurate determination. rsc.org
LA-ICP-MS (Laser Ablation-Inductively Coupled Plasma-Mass Spectrometry) imaging has been used to visualize the distribution of this compound in gastric tissue. shimadzu.com This application is relevant in pharmacokinetic analysis and toxicity evaluation of metal-containing substances. shimadzu.com In one study, LA-ICP-MS imaging showed the accumulation of this compound in gastric tissue, with an average concentration of 4 × 10⁴ ppm. shimadzu.com The co-localization of this compound and phosphorus in these areas suggested that this compound precipitated as this compound phosphate. shimadzu.com
Energy-Dispersive X-ray Spectroscopy (EDX) and X-ray Fluorescence (XRF)
Energy-Dispersive X-ray Spectroscopy (EDX), often coupled with Scanning Electron Microscopy (SEM), and X-ray Fluorescence (XRF) are techniques used for elemental analysis and characterization of this compound materials. EDX provides elemental composition information, particularly for surface and near-surface analysis. nih.govepa.gov
EDX analysis has been used to characterize the elemental composition of synthesized materials containing this compound. researchgate.net For example, EDX mapping analysis of a nano-lanthanum complex showed the presence of this compound, carbon, nitrogen, and oxygen as elemental building blocks. rsc.org EDX has also been employed to study the chemical nature of metal-microbe interactions involving this compound biosorption by a Pseudomonas sp., ascertaining the binding of this compound with bacterial biomass via displacement of cellular potassium and calcium. nih.gov
In the characterization of a silica-lanthanum oxide composite material, EDX was used alongside SEM and FTIR to confirm the chemical modification of this compound oxide on the surface of silica. nih.gov
While the search results mention XRF as a complementary technique in the context of characterization rsc.org, specific details on its application solely for this compound materials within the provided context are limited compared to EDX. However, both EDX and XRF are generally utilized for elemental analysis and can provide qualitative and quantitative information about the presence and distribution of this compound in various samples.
Ion Chromatography for this compound Quantification
Ion Chromatography (IC) is a technique that can be used for the quantitative determination of this compound, particularly in solutions. A method for the estimation of this compound content in this compound carbonate chewable tablets has been developed and validated using Ion Chromatography with non-suppressed conductivity detection. ijsr.netresearchgate.net
In this method, this compound was separated using a weak cation exchange guard column with isocratic elution using a 6 mM Methanesulfonic acid mobile phase. ijsr.netresearchgate.net The method demonstrated linearity in the range of 1.0 mg/L to 20 mg/L, with a correlation coefficient (R²) of 0.99996. ijsr.netresearchgate.net The Limits of Detection (LOD) and Quantification (LOQ) for this compound were established as 0.4 mg/L and 1.0 mg/L, respectively. ijsr.netresearchgate.net The method was found to be reproducible, linear, specific, and sensitive. ijsr.netresearchgate.net
Ion chromatography has also been used for the accurate determination of trace amounts of this compound, yttrium, and other stable lanthanides in biological materials after isolation and preconcentration. researchgate.netuw.edu.pl Using a sulfonic acid type column and α-hydroxyisobutyric acid (α-HIBA) as the eluent, quantitative determination of this compound and other lanthanides was possible. researchgate.netuw.edu.pl
Data on the linearity and detection limits of the Ion Chromatography method for this compound quantification in this compound carbonate chewable tablets are summarized below:
| Parameter | Value |
| Linearity Range | 1.0 - 20 mg/L |
| Correlation Coefficient (R²) | 0.99996 |
| Limit of Detection (LOD) | 0.4 mg/L |
| Limit of Quantification (LOQ) | 1.0 mg/L |
Rutherford Backscattering Spectrometry (RBS) for this compound Quantification
Rutherford Backscattering Spectrometry (RBS) is an ion scattering technique particularly useful for compositional analysis and thickness determination of thin films. eag.comresearchgate.net A key advantage of RBS is its ability to provide quantitative compositional analysis without the need for reference standards. eag.comaip.orgaip.org
RBS is used as a reference technique for this compound quantification, particularly in thin film structures like high-k/metal gate stacks, because it does not require calibration standards. aip.orgaip.orgaip.org In studies involving the monitoring of ultralow this compound doses in these stacks, RBS provided reference results for comparison with other techniques like Low Energy Electron X-ray Emission Spectrometry (LEXES). aip.orgaip.orgresearchgate.net
RBS experiments typically involve directing a high-energy (MeV) He²⁺ ion beam onto the sample and measuring the energy distribution and yield of backscattered ions at a specific angle. aip.org Modeling of RBS spectra, by suggesting a theoretical model of the multilayer stack and iteratively correcting elemental concentrations and thicknesses, allows for the determination of La concentration with a reported uncertainty of ±5% at an approximate confidence level of 95%. aip.org RBS can also be used to determine areal concentrations (atoms/cm²) and film density when the thickness is known. eag.com
High-resolution RBS (HR-RBS) can investigate thin film structures with high depth resolution and is useful for analyzing films with low-density contrast by revealing their chemical composition. researchgate.net RBS spectra have been used to confirm the presence of elements including this compound in thin films. researchgate.net
Low Energy Electron X-ray Emission Spectrometry (LEXES)
Low Energy Electron X-ray Emission Spectrometry (LEXES) is a technique used for the accurate monitoring and quantification of elements, including this compound, in materials like advanced high-k/metal gate stacks. aip.orgaip.orgresearchgate.net LEXES offers capabilities in terms of sensitivity and accuracy for this compound quantification. aip.orgaip.orgresearchgate.net
Compared to techniques like Auger depth profiling which involve sputtering, LEXES provides an in-depth probing capability in a non-destructive manner, avoiding sputter-induced artifacts. aip.org This makes LEXES suitable for in-line monitoring of chemical composition on device wafers and accurate, non-destructive quantification of chemical species. aip.org
Studies have highlighted LEXES capabilities for accurate and reproducible this compound quantification by comparing its results with those obtained from reference techniques like Rutherford Backscattering Spectrometry (RBS). aip.orgaip.orgresearchgate.net
Auger Electron Spectroscopy (AES) for Interdiffusion Studies
Auger Electron Spectroscopy (AES) is a surface-sensitive technique used to obtain information about the concentration and chemical environment of surface and near-surface atoms. psu.edu It can be coupled with ion milling for depth profiling to probe greater depths. psu.edu AES is particularly interesting for evidencing interdiffusion phenomena. aip.orgaip.org
AES has been utilized to study interdiffusion phenomena in materials containing this compound, such as the diffusion of this compound towards the high-k/Si interface in TiN/LaOx/HfSixOyNz/SiOxNy/Si stacks after post-deposition annealing. aip.orgaip.org this compound is known to diffuse towards this interface during high-temperature annealing steps used for dopant activation. aip.orgaip.org AES, with its high depth resolution chemical profiling capabilities, is employed to highlight this phenomenon. aip.orgaip.org Measurements performed before and after annealing can reveal the extent of this compound diffusion. aip.org
Auger depth profiling is considered a complementary technique to investigate interdiffusion phenomena at the nanometer scale and can reveal ultrathin layers. aip.org While AES is surface-sensitive, probing depths up to a few microns are possible with ion milling. psu.edu State-of-the-art Auger nanoprobes can achieve depth profiling in the subnanometer range. aip.orgaip.org Improved depth resolution can be achieved by using low-energy argon ions at grazing incidence to reduce atomic mixing and preferential sputtering effects. aip.org
AES has also been used to confirm the composition of films and the absence of certain contaminants, such as carbon contamination in this compound aluminate films. researchgate.net
Microscopic and Morphological Characterization of this compound Materials
Scanning Electron Microscopy (SEM)
Scanning Electron Microscopy (SEM) is a widely used technique for examining the surface morphology and microstructure of this compound materials. SEM provides high-resolution images that reveal details about particle shape, size distribution, and the presence of aggregates or distinct phases. For instance, SEM has been employed to characterize the morphology of LaAlO3 perovskite samples, showing nanosized particles with porosity due to inter-particle voids thaiscience.info. SEM micrographs have also confirmed the formation of homogeneous perovskite structures in La0.8Sr0.2Ni(1−x)CrxO3 systems elsevier.es. In the study of this compound oxide nanoparticles, SEM images have shown relatively spherical, porous nanoparticles, with particle sizes ranging from 29.0-35.73 nm and 22.33-26.89 nm, depending on the presence of surfactants orientjchem.org. The technique is also used to examine the morphology of La(OH)3 and La2O3 nanoparticles . SEM has been utilized to confirm the porous phase and homogeneous regions in strontium-doped this compound oxide samples scirp.org. Furthermore, SEM micrographs have illustrated the foam-like and homogeneous appearance of this compound oxide doped ceria powders synthesized by solution combustion scielo.br.
Transmission Electron Microscopy (TEM)
Transmission Electron Microscopy (TEM) offers even higher resolution than SEM, allowing for the investigation of the internal structure, crystallite size, and defects within this compound materials. TEM has been used in the characterization of nanocrystalline LaMO3 (M = Al, Fe, Co, Gd) perovskites, providing detailed information about their internal structure thaiscience.info. TEM analysis has also been applied to study this compound oxide doped ceria samples, providing images with scale sizes down to 50nm scielo.br.
Atomic Force Microscopy (AFM)
Atomic Force Microscopy (AFM) is a surface sensitive technique that provides three-dimensional topographical information at the nanoscale. AFM can be used to study the surface roughness, texture, and fine features of this compound materials. Studies on this compound monosulfide nanoprotrusion arrays have utilized AFM to examine the surface topography and confirm the location and shape of nanodomes aip.org. AFM images have shown that these nanodomes appear as the tallest features, tapering towards the top to form conical tips aip.org. AFM studies were conducted on bare alumina (B75360) templates and after deposition of this compound monosulfide, revealing the short-range hexagonal order of pores and the location of nanodomes at grain boundaries aip.org. AFM has also been used to show the surface topography of alloys immersed in this compound nitrate (B79036) solutions, demonstrating the precipitation of this compound hydroxide mdpi.com. The technique is also used to examine the surface morphology of synthesized this compound oxide nanoparticles biointerfaceresearch.com. AFM studies can provide information on surface roughness and homogeneity, indirectly indicating mechanical properties spmtips.com.
Thermal Analysis Techniques for this compound Compounds
Thermal analysis techniques are essential for understanding the thermal stability, decomposition pathways, and phase transitions of this compound compounds.
Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA)
Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature, while Differential Thermal Analysis (DTA) measures the temperature difference between a sample and a reference material as they are heated. These techniques are often used together to identify decomposition steps, phase transitions, and the associated energy changes.
TGA/DTA has been used to characterize the thermal decomposition of this compound monoaluminate precursor gels, estimating the crystallization temperature epj-conferences.org. The thermal behavior of this compound hydroxide has been investigated by TG/DTA, confirming a two-step decomposition mechanism: La(OH)3 → LaOOH + H2O and 2LaOOH → La2O3 + H2O . TG/DTA curves of this compound hydroxide show weight losses corresponding to the removal of adsorbed water, followed by dehydroxylation steps at higher temperatures .
Studies on this compound complexes have utilized TG-DTA to determine their composition and study their thermal behavior, including dehydration and decomposition steps scielo.br. For a this compound compound with 4-methoxybenzoate, TG-DTA showed a mass loss between 77-136ºC attributed to the loss of hydration water scielo.br. Subsequent mass losses at higher temperatures corresponded to the decomposition of the anhydrous compound scielo.br.
TGA/DTA has also been applied to analyze the thermal decomposition of precursor powders in the extraction of this compound oxide from spent fluid catalytic cracking catalysts csic.es. The thermal decomposition of this compound oxalates has been studied by DTA, with endothermic peaks indicating different stages of hydration and decomposition osti.gov.
The formation process of La2O3 from the pyrolysis of La(OH)CO3 precursor has been disclosed by TGA/DTA, showing three weight loss steps at different temperature ranges rsc.org. TGA has also been used to confirm the thermal stability of synthesized this compound oxide nanoparticles biointerfaceresearch.com. In the thermal analysis of strontium-doped this compound oxide, TG and DTA measurements indicated weight losses due to water drainage, partial de-hydroxylation of La(OH)3, and the formation and decarboxylation of this compound oxycarbonates scirp.org. TGA of this compound oxide doped ceria samples showed a significant increase in remaining mass loss with increasing dopant content scielo.br.
Data from TG-DTA studies on this compound compounds can provide detailed information on mass loss percentages and corresponding thermal events. For example, the thermal decomposition of La(OH)3 can show distinct weight loss steps at specific temperature ranges, associated with endothermic or exothermic peaks in the DTA curve .
Electrochemical Characterization of this compound-Based Energy Materials
Electrochemical characterization techniques are crucial for evaluating the performance of this compound-based materials in energy applications such as fuel cells, batteries, and supercapacitors. These techniques provide insights into conductivity, charge transfer, and catalytic activity.
This compound-based perovskite oxides, such as LaCoO3, LaFeO3, and LaMnO3, have been studied for their electrochemical properties as electrocatalysts for water splitting and energy storage pittstate.edu, mdpi.com. Techniques like electrochemical impedance spectroscopy (EIS), linear sweep voltammetry (LSV), and cyclic voltammetry (CV) are commonly used. pittstate.edu
Studies on LaCoO3, LaFeO3, and LaMnO3 perovskites have shown that electrocatalytic activity towards the oxygen evolution reaction (OER) is highly dependent on the material composition pittstate.edu. LaFeO3 exhibited the lowest overpotential for OER, while LaMnO3 showed the lowest overpotential for the hydrogen evolution reaction (HER) pittstate.edu. Cyclic voltammetry and galvanostatic charge/discharge cycling are used to evaluate the specific capacitance of these materials mdpi.com. LaCoO3 electrodes have shown higher specific capacitance compared to LaFeO3 and LaMnO3 pittstate.edu, mdpi.com.
Electrochemical impedance spectroscopy (EIS) is used to analyze the charge transfer resistance of this compound-based electrodes mdpi.com. Lower charge transfer resistance indicates superior electrochemical performance mdpi.com.
This compound nickelate (La2NiO4+δ) and its composites are considered promising cathode materials for solid oxide fuel cells (SOFCs) researchgate.net. Their electrochemical properties, including oxygen diffusion and surface exchange constants, are investigated researchgate.net. Doped this compound chromites have also been studied for their electrochemical properties as interconnectors for SOFCs, with analyses focusing on ionic leak current density and area specific resistance scilit.com.
The electrochemical performance of this compound ferrite (B1171679) nanotubes has been evaluated, demonstrating high specific capacitance and good long-cycle stability, indicating their potential as pseudocapacitance electrode materials for energy storage devices rsc.org.
Future Research Directions and Emerging Paradigms in Lanthanum Science
Nanoscopic Interface Design for Enhanced Performance of Lanthanum-Based Devices
Designing interfaces at the nanoscale is crucial for optimizing the performance of devices incorporating this compound. Research is focusing on understanding and controlling atomic-scale changes at interfaces to improve durability and efficiency. For instance, studies on Solid Oxide Electrolysis Cells (SOECs) utilizing this compound Strontium Manganite (LSM) electrodes and Yttria-Stabilized Zirconia (YSZ) electrolytes are investigating reaction-induced structural changes at the atomic scale during operation. analytik.newsmpg.de This involves combining high-resolution scanning transmission electron microscopy with atomistic simulations to track changes in the LSM and YSZ regions and their interface over time. analytik.newsmpg.de Such research aims to develop nanoscopic, rational interface designs for more efficient and durable SOECs, which are promising for producing hydrogen and other gases. analytik.newsmpg.de The integration of atomic-scale experimentation with theoretical modeling is underscored as valuable for understanding performance and degradation mechanisms. analytik.newsmpg.de
Tailoring interfaces is also critical in polymer nanocomposites to enhance properties like energy storage capability. rsc.org Understanding the impact of different interface structures on composite polarization and energy storage is an active area, along with developing models to understand polarization mechanisms. rsc.org Reflectometry techniques, such as neutron and X-ray reflectometry, are emerging as powerful tools for elucidating the nanostructure of interfaces with precision, enabling the rational design of interfaces with enhanced properties. nih.gov
Tailoring Synthesis Protocols for Optimized this compound Material Properties
Precise control over synthesis methods is essential to tailor the properties of this compound-based materials for specific applications. Researchers are exploring various techniques to synthesize this compound compounds with desired characteristics. For example, flame spray pyrolysis (FSP) has been used to synthesize this compound oxide and oxycarbonate nanoparticles, demonstrating that adjusting parameters like O2 dispersion can influence surface area, particle size, basicity, and phase composition. researchgate.net Chemical precipitation combined with filtration is another approach for synthesizing nanopowders with uniform particle distribution and high purity, as shown in the synthesis of Alumina (B75360)/Lanthanum hexa-aluminate (Al₂O₃/LHA) powders for thermal barrier coatings. iieta.org Calcination temperature has also been shown to influence the crystalline structure of these materials. iieta.org
Different synthesis methods can lead to variations in material properties, as observed in the preparation of strontium-doped this compound manganites (La₁₋ₓSrₓMnO₃) for applications like magnetic refrigeration and sensors. aip.org Techniques such as sol-gel, coprecipitation, solid-state reaction, and polymer-assisted deposition are being explored to control properties like mixed valences and oxygen stoichiometry, which impact material performance. aip.org The synthesis of this compound oxide nanoparticles (La₂O₃ NPs) via methods like sonication-assisted hydrothermal routes is being investigated for applications in sensors, highlighting the importance of size, shape, and surface characteristics for device performance. jetir.orgnih.govresearchgate.net
Here is a table illustrating the impact of O2 dispersion on the properties of this compound oxycarbonate nanoparticles synthesized by flame spray pyrolysis:
| O2 Dispersion Level | Surface Area | Mean Particle Size | Basicity | Phase Composition |
| Lower | Lower | Higher | Higher | Mixture of Type Ia/II La₂O₂CO₃ and La₂O₃ |
| Higher | Higher | Lower | Lower | Pure La₂O₃ |
Exploring Novel this compound Compounds with Tunable Chemical and Physical Properties
The search for novel this compound compounds with properties tailored for specific functionalities is a key area of future research. This involves synthesizing new structures and investigating their potential applications. This compound-based perovskites, such as LaFeO₃, are being explored as electrode materials for energy storage applications like supercapacitors, demonstrating promising specific capacities and cycling stability. aip.org Doping this compound into other perovskite structures, like TiPbO₃, is being investigated using theoretical calculations to enhance optoelectronic properties, suggesting potential for improved performance in optoelectronic devices. researchgate.net
Research also extends to synthesizing this compound complexes with unique ligands, such as ferrocenyl dithiophosphonate, and using density functional theory (DFT) calculations to understand their electronic structures and properties. ifpan.edu.plicm.edu.pl These studies aim to gain insights into the relationship between molecular structure and potential applications. The development of new this compound hydrides synthesized under high pressures is another area of exploration, particularly in the search for high-temperature superconductors. innovations-report.com Structural analyses of these novel hydrides are expected to contribute to advancing the field of superconductivity. innovations-report.com this compound compounds are also being explored for environmental applications, such as this compound chloride in modifying algal biomass for efficient phosphate (B84403) removal from water. fau.edu This process leads to the formation of insoluble this compound phosphate complexes, effectively trapping phosphorus. fau.edu
Integration of Atomic-Scale Experimentation with Advanced Theoretical Modeling
The synergy between experimental techniques and theoretical modeling at the atomic scale is becoming increasingly important for a deeper understanding of this compound materials. This integrated approach allows researchers to interpret experimental observations, predict material behavior, and guide the design of new materials. As mentioned earlier, the study of SOECs combines high-resolution microscopy with first-principles and force-field-based atomistic simulations to understand degradation mechanisms at interfaces. analytik.newsmpg.de This integration provides unprecedented insights into atomic-scale transformations during device operation. analytik.newsmpg.de
Theoretical modeling is also being applied to understand the properties of this compound complexes, using techniques like combined quantum mechanical/molecular mechanical (QM/MM) methods and DFT calculations. ifpan.edu.plicm.edu.plresearchgate.net These models can predict geometries, electronic structures, and reactivity, aiding in the design of new complexes. ifpan.edu.plicm.edu.plresearchgate.net Furthermore, theoretical models are being developed to predict the performance of this compound hexaboride (LaB₆) hollow cathodes, which are used in applications like Hall effect thrusters. researchgate.net These models help in understanding plasma properties and optimizing cathode design. researchgate.net The integration of experimental data with theoretical models is crucial for validating predictions and advancing the understanding of complex this compound systems. researchgate.netaip.org
Addressing Uncertainties in Cosmological Nucleosynthesis Models via New this compound Data
This compound plays a relevant role in nuclear astrophysics, being produced by both the slow neutron capture process (s-process) and the rapid neutron capture process (r-process). arxiv.org The dominant isotope, ¹³⁹La, is particularly useful for monitoring s-process abundances. arxiv.org However, measurements of this compound have highlighted discrepancies with existing s-process and r-process models, particularly concerning the intermediate process (i-process). aps.org Future research involves obtaining new experimental data on neutron-capture cross sections of isotopes relevant to this compound production, such as ¹³⁹Ba, to refine nucleosynthesis models. aps.org Experimental determination of these cross sections, which are often experimentally unknown for the i-process, can significantly reduce uncertainties in astronomical observations and improve the accuracy of i-process models. aps.org Correlated observations of this compound and europium abundances in stars of different metallicities can provide insights into the chemical evolution of the galaxy and the contributions of different nucleosynthesis processes. arxiv.orgresearchgate.netepj-conferences.org
Here is a table summarizing the primary nucleosynthesis processes contributing to key elements:
| Element | Primary Production Process(es) |
| Strontium | s-process (weak) |
| Yttrium | s-process (weak) |
| Zirconium | s-process (weak) |
| Barium | s-process (main), r-process |
| This compound | s-process (main), r-process |
| Cerium | s-process (main), r-process |
| Europium | r-process |
| Lead | s-process (main) |
Advanced Sensor Development Utilizing this compound Nanomaterials
This compound nanomaterials are being increasingly explored for the development of advanced sensors due to their unique properties. This compound oxide nanoparticles (La₂O₃ NPs) are attractive for sensor applications due to their structural stability, active surface sites, and optical properties. jetir.orgnih.govresearchgate.net Research is focused on utilizing La₂O₃ NPs for gas sensing, including the detection of carbon dioxide (CO₂). nih.govresearchgate.netrsc.org Room temperature operative CO₂ sensors have been developed using La₂O₃ NP electrodes, demonstrating high sensitivity and fast response and recovery times. nih.govresearchgate.netrsc.org
This compound ferrite (B1171679) (LaFeO₃) has also emerged as a promising material for various sensor technologies, including gas sensing, humidity sensing, and environmental monitoring. researchgate.net Research is exploring the fabrication techniques and strategies to enhance the sensitivity, selectivity, and stability of this compound ferrite-based sensors. researchgate.net This includes integrating this compound ferrite with complementary materials and utilizing advanced characterization techniques. researchgate.net this compound-based nanomaterials are also being investigated for biomedical sensing applications, such as implantable sensors for detecting molecules like glucose, phosphate, and uric acid. nih.gov The development of nanomaterial-based electrochemical sensors, in general, is a rapidly growing field, with this compound nanomaterials contributing to the creation of highly sensitive and selective detection platforms. mdpi.commdpi.comespublisher.com
Here is a table showing the performance characteristics of a room temperature CO₂ sensor based on La₂O₃ nanoparticles:
| Analyte | Operating Temperature | Sensitivity (at 50 ppm) | Detection Limit | Response Time | Recovery Time | Long-Term Stability (over 50 days) |
| CO₂ | Room Temperature | 40% | 5 ppm | 6 seconds | 5 seconds | 95% |
Q & A
Q. What minimum reporting standards ensure reproducibility in this compound nanoparticle synthesis?
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
